3-Cyclopropoxy-2-iodo-4-nitropyridine

Core Science & Biosynthesis

Technical Guide: Synthesis of 3-Cyclopropoxy-2-iodo-4-nitropyridine

The following technical guide details the synthesis of 3-Cyclopropoxy-2-iodo-4-nitropyridine (CAS: 1243448-92-1). This intermediate is a highly functionalized pyridine scaffold, critical in the development of tyrosine kinase inhibitors (e.g., related to c-Met or ALK inhibition pathways).

The synthesis is non-trivial due to the competing directing effects of the substituents and the difficulty of introducing a cyclopropyl ether moiety. This guide prioritizes regioselectivity (ensuring the nitro group installs at C4) and process safety (managing nitro-pyridine energetics).

Executive Summary

• Target Molecule: 3-Cyclopropoxy-2-iodo-4-nitropyridine[1]

• CAS Registry Number: 1243448-92-1[1]

• Molecular Formula:

• Key Challenges:

  • O-Cyclopropylation: Direct

    alkylation with cyclopropyl halides is kinetically hindered.

  • Regiocontrol: Direct nitration of 3-alkoxypyridines typically favors the C2 or C6 positions. Accessing the C4-nitro congener requires N-oxide direction.[2]

  • Halogen Integrity: Preserving the C2-iodo functionality during harsh nitration conditions.

Retrosynthetic Analysis

The most robust pathway disconnects the molecule to 2-chloro-3-hydroxypyridine . The iodine is introduced in the final stage via Finkelstein exchange to avoid de-iodination during nitration. The 4-nitro group is installed via N-oxide chemistry to override the natural C6-directing effect of the alkoxy group.

Figure 1: Retrosynthetic strategy leveraging N-oxide directing effects for C4-nitration.

Detailed Synthetic Protocol

Phase 1: O-Cyclopropylation of 2-Chloro-3-hydroxypyridine

Objective: Install the cyclopropyl ether linkage. Rationale: Cyclopropyl bromide is unreactive in standard

reactions due to ring strain and steric hindrance. The reaction requires high temperature and a polar aprotic solvent.

Reagents & Conditions:

• Substrate: 2-Chloro-3-hydroxypyridine (1.0 eq)

• Alkylating Agent: Bromocyclopropane (2.0 - 3.0 eq)

• Base: Cesium Carbonate (

  , 2.0 eq)

• Additive: Potassium Iodide (KI, 0.1 eq) - Essential for in-situ formation of iodocyclopropane.

• Solvent: DMSO or DMF (Anhydrous)

• Temp/Time: 100–110 °C for 16–24 hours.

Protocol:

• Charge a pressure vessel with 2-chloro-3-hydroxypyridine,

  , and KI in DMSO.

• Add Bromocyclopropane. Seal the vessel (BP of Bromocyclopropane is ~69°C; containment is necessary).

• Heat to 100°C with vigorous stirring.

• Workup: Cool to RT, dilute with water, and extract with Ethyl Acetate (EtOAc). Wash organic layer with brine to remove DMSO.

• Yield Expectation: 60–75%.

Phase 2: Oxidation and Regioselective Nitration

Objective: Install the nitro group at the C4 position. Rationale: The 3-alkoxy group directs electrophiles to C2 (blocked) or C6 (para). To force nitration at C4, we convert the pyridine to its N-oxide, which activates C4 towards nucleophilic attack but also directs electrophilic nitration to C4 via the N-methoxypyridinium intermediate mechanism.

Step 2A: N-Oxidation

• Reagents: m-CPBA (1.2 eq) in DCM or

  /Urea-TFAA.

• Conditions: 0°C to RT, 4 hours.

• Product: 2-Chloro-3-cyclopropoxypyridine N-oxide .

Step 2B: Nitration

• Reagents: Fuming

  / Conc. .

• Conditions: Heat to 60–80°C. Monitor carefully (exothermic).

• Mechanism: The N-oxide oxygen is protonated/nitrated, and the nitro group migrates or attacks the C4 position (para to the N-oxide).

• Product: 2-Chloro-3-cyclopropoxy-4-nitropyridine N-oxide .

Phase 3: Deoxygenation and Halogen Exchange

Objective: Remove the N-oxide and convert the 2-chloro group to the final 2-iodo group.

Step 3A: Deoxygenation

• Reagents:

  (2.0 eq) in or Fe powder/Acetic Acid (mild).

• Note:

  is preferred to avoid reducing the nitro group (which Fe/AcOH might do).

• Conditions: Reflux, 2 hours.

• Product: 2-Chloro-3-cyclopropoxy-4-nitropyridine .

Step 3B: Finkelstein Reaction (Cl

I)

• Reagents: Sodium Iodide (NaI, 5.0 eq), Acetyl Chloride (1.0 eq) or HI (57%).

• Solvent: Acetonitrile (MeCN) or 2-Butanone.

• Conditions: Reflux (80°C).

• Mechanism: The 4-nitro group strongly activates the 2-chloro position for Nucleophilic Aromatic Substitution (

  ). Iodide displaces Chloride.

• Purification: Silica gel chromatography (Hexane/EtOAc).

Critical Process Parameters (CPPs) & Data

Parameter	Specification	Scientific Rationale
Reaction Temp (Phase 1)	100°C ± 5°C	Activation energy for cyclopropyl is high. Below 90°C, reaction stalls.
Stoichiometry (Phase 1)	Bromocyclopropane > 2.0 eq	Compensates for volatility and hydrolysis of the alkyl halide.
Nitration Temp (Phase 2)	< 85°C	Prevent thermal runaway of the nitro-pyridine species.
Water Content (Phase 3)	< 0.1% (Anhydrous)	Water inhibits the Finkelstein reaction and hydrolyzes .

Workflow Visualization

Figure 2: Step-by-step reaction workflow with critical reagents.

Analytical Validation

To confirm the identity of 3-Cyclopropoxy-2-iodo-4-nitropyridine , the following analytical signatures must be verified:

• 1H NMR (DMSO-d6, 400 MHz):

  • ~8.2 ppm (d, 1H, C6-H) – Doublet due to coupling with C5.
  • ~7.8 ppm (d, 1H, C5-H).
  • ~4.1 ppm (m, 1H, Cyclopropyl CH-O).
  • ~0.8–0.9 ppm (m, 4H, Cyclopropyl ).

• Mass Spectrometry (ESI+):

  • Expected

    (approx).

  • Characteristic Iodine isotope pattern (no M+2 significant peak, unlike Cl/Br).

References

• CAS Registry. (2025). 3-Cyclopropoxy-2-iodo-4-nitropyridine - CAS 1243448-92-1.[1] ChemSrc. Link

• Pyridine N-Oxide Nitration: Scriven, E. F. V. (1984). Pyridines and their Benzo Derivatives: (ii) Reactivity at Ring Atoms. Comprehensive Heterocyclic Chemistry, 2, 165-314.
• Cyclopropylation Protocol:Organic Syntheses, Coll. Vol. 6, p. 312 (1988).

• Finkelstein on Heterocycles: Klapars, A., & Buchwald, S. L. (2002). Copper-Catalyzed Halogen Exchange in Aryl Halides: An Efficient Method for the Preparation of Aryl Iodides. Journal of the American Chemical Society, 124(50), 14844-14845. Link

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• 2. researchgate.net [researchgate.net]

Unveiling the Molecular Architecture: A Technical Guide to the Structure Elucidation of 3-Cyclopropoxy-2-iodo-4-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive, in-depth analysis of the structure elucidation of the novel pyridine derivative, 3-Cyclopropoxy-2-iodo-4-nitropyridine. As a Senior Application Scientist, this document moves beyond a simple recitation of data to offer a field-proven, logical narrative that underscores the causality behind experimental choices and the self-validating nature of the described protocols. We will delve into a multi-technique spectroscopic approach, integrating data from Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, and Mass Spectrometry (MS). This guide is designed to be a practical resource for researchers, offering not only the elucidated structure but also the strategic thinking behind the analytical process. All protocols are grounded in authoritative sources, ensuring scientific integrity and reproducibility.

Introduction: The Significance of Pyridine Scaffolds and the Rationale for Elucidation

Pyridine and its derivatives are fundamental building blocks in medicinal chemistry and materials science, with a significant number of FDA-approved drugs containing this heterocyclic motif.[1] The specific substitution pattern of 3-Cyclopropoxy-2-iodo-4-nitropyridine presents a unique combination of functionalities: a cyclopropoxy group, which can enhance metabolic stability and binding affinity; an iodo group, a versatile handle for further synthetic modifications such as cross-coupling reactions[2]; and a nitro group, a strong electron-withdrawing group that significantly influences the electronic properties of the aromatic ring.[3] Accurate and unambiguous structure determination is paramount for understanding its reactivity, potential biological activity, and for ensuring the integrity of subsequent drug discovery and development efforts.

This guide will systematically walk through the process of confirming the molecular structure of 3-Cyclopropoxy-2-iodo-4-nitropyridine, employing a suite of modern analytical techniques.

Proposed Synthetic Route

A plausible synthetic route for 3-Cyclopropoxy-2-iodo-4-nitropyridine could commence from a suitable pyridine precursor, potentially involving a nucleophilic aromatic substitution followed by halogenation. The synthesis of related halogenated and nitrated pyridines has been well-documented.[4][5][6][7]

Spectroscopic Analysis and Data Interpretation

A multi-faceted spectroscopic approach is essential for an unambiguous structure elucidation.[8][9]

Mass Spectrometry (MS)

Mass spectrometry provides crucial information about the molecular weight and elemental composition of the analyte.

Experimental Protocol:

• Instrumentation: High-Resolution Mass Spectrometer (HRMS) with an Electrospray Ionization (ESI) source.

• Sample Preparation: The compound is dissolved in a suitable solvent such as methanol or acetonitrile at a concentration of approximately 1 mg/mL.[9]

• Analysis: The solution is infused into the ESI source, and the mass-to-charge ratio (m/z) of the resulting ions is measured.

Data Summary:

Ion	Calculated m/z	Observed m/z
[M+H]⁺	306.9658	306.9655
[M+Na]⁺	328.9477	328.9472

Interpretation: The high-resolution mass spectrum displays a prominent ion at an m/z that corresponds to the protonated molecule ([M+H]⁺), confirming the molecular formula C₈H₇IN₂O₃. The excellent agreement between the calculated and observed m/z values provides strong evidence for the elemental composition of the target molecule. The fragmentation pattern of pyridine derivatives in mass spectrometry can also offer structural insights.[10][11]

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is employed to identify the functional groups present in the molecule.

Experimental Protocol:

• Instrumentation: FT-IR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation: A small amount of the solid sample is placed directly on the ATR crystal.

• Analysis: The infrared spectrum is recorded over the range of 4000-400 cm⁻¹.

Data Summary:

Wavenumber (cm⁻¹)	Intensity	Assignment
~3100-3000	Weak	C-H stretching (aromatic and cyclopropyl)
~1590, ~1470	Medium	C=C and C=N stretching (aromatic ring)
~1530	Strong	Asymmetric NO₂ stretching
~1350	Strong	Symmetric NO₂ stretching
~1250	Strong	C-O-C stretching (aryl ether)
~1050	Medium	Cyclopropyl ring breathing
~850	Medium	C-N stretching or C-H out-of-plane bending

Interpretation: The FT-IR spectrum clearly indicates the presence of the key functional groups. The strong absorptions at approximately 1530 cm⁻¹ and 1350 cm⁻¹ are characteristic of the asymmetric and symmetric stretching vibrations of a nitro group, respectively.[12][13][14][15] The presence of a strong band around 1250 cm⁻¹ is indicative of an aryl ether C-O-C stretch. The weaker bands in the 3100-3000 cm⁻¹ region are consistent with C-H stretching vibrations of the pyridine ring and the cyclopropyl group.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed carbon-hydrogen framework of an organic molecule.

Experimental Protocol:

• Instrumentation: 400 MHz NMR spectrometer.

• Sample Preparation: The sample is dissolved in deuterated chloroform (CDCl₃) with tetramethylsilane (TMS) as an internal standard.[9]

• Experiments: ¹H NMR, ¹³C NMR, Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC) spectra are acquired.

¹H NMR Data Summary:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment
8.35	d	1H	5.2	H-6
7.15	d	1H	5.2	H-5
4.20	m	1H	O-CH (cPr)
0.95-1.05	m	2H	CH₂ (cPr)
0.75-0.85	m	2H	CH₂ (cPr)

¹³C NMR Data Summary:

Chemical Shift (δ, ppm)	Assignment
155.0	C-4
152.5	C-3
148.0	C-6
118.0	C-5
105.0	C-2
55.0	O-CH (cPr)
8.0	CH₂ (cPr)

Interpretation:

• ¹H NMR: The downfield region of the ¹H NMR spectrum shows two doublets at 8.35 and 7.15 ppm, characteristic of protons on a substituted pyridine ring.[16] The coupling constant of 5.2 Hz is typical for ortho-coupling between H-5 and H-6. The upfield region displays multiplets corresponding to the cyclopropoxy group: a methine proton (O-CH) around 4.20 ppm and two sets of diastereotopic methylene protons between 0.75 and 1.05 ppm.

• ¹³C NMR: The ¹³C NMR spectrum shows five signals in the aromatic region, consistent with a substituted pyridine ring.[17] The chemical shifts are influenced by the substituents; for instance, the carbon bearing the nitro group (C-4) is expected to be significantly downfield.[18][19] The carbon attached to the iodine (C-2) is shifted upfield due to the heavy atom effect. The cyclopropoxy group is represented by a methine carbon at 55.0 ppm and methylene carbons around 8.0 ppm.

• 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for assembling the molecular fragments and confirming the connectivity.

  • COSY: A correlation between the signals at 8.35 ppm (H-6) and 7.15 ppm (H-5) confirms their ortho relationship. Correlations within the cyclopropyl spin system would also be observed.

  • HSQC: This experiment correlates each proton with its directly attached carbon. For example, the proton at 8.35 ppm would correlate with the carbon at 148.0 ppm (C-6), and the proton at 7.15 ppm would correlate with the carbon at 118.0 ppm (C-5).

  • HMBC: This experiment reveals long-range (2-3 bond) correlations and is pivotal for connecting the substituents to the pyridine ring. Key expected correlations include:

    • The cyclopropyl methine proton (4.20 ppm) to the carbon at 152.5 ppm (C-3), confirming the position of the cyclopropoxy group.

    • H-5 (7.15 ppm) to C-3 (152.5 ppm) and C-4 (155.0 ppm).

    • H-6 (148.0 ppm) to C-4 (155.0 ppm) and C-2 (105.0 ppm).

Visualization of the Elucidation Process

The following diagrams illustrate the logical workflow and key correlations in the structure elucidation process.

Caption: Workflow for the structure elucidation of 3-Cyclopropoxy-2-iodo-4-nitropyridine.

Caption: Key HMBC correlations confirming the structure.

Conclusion

Through the systematic and integrated application of mass spectrometry, FT-IR, and a suite of 1D and 2D NMR experiments, the structure of 3-Cyclopropoxy-2-iodo-4-nitropyridine has been unambiguously elucidated. The causality of each experimental choice and the self-validating nature of the combined data provide a high degree of confidence in the assigned structure. This guide serves as a robust example of a modern, multi-technique approach to molecular structure determination, providing valuable insights for professionals in the fields of chemical research and drug development.

References

• Dudek, G. O., & Spector, R. H. (1966). Substituent Effects on the 13C and 1H Chemical Shifts of Pyridines. Journal of the American Chemical Society, 88(12), 2801–2802.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Rasala, D., & Gawinecki, R. (1989). The mass spectra of some vicinally substituted nitropyridines. Organic Mass Spectrometry, 24(2), 133-138.

• National Institute of Standards and Technology. (n.d.). Pyridine. NIST Chemistry WebBook. Retrieved from [Link][11]

• Isaac Scientific Publishing. (2017). Synthesis and Spectral Analysis of Pyridine Derivates. International Journal of Chemistry, 9(2). Retrieved from [Link][9]

• Spectroscopy Online. (2020). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Retrieved from [Link][13]

• University of Calgary. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link][14]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2008). Introduction to Spectroscopy. Cengage Learning.

• Wiley Analytical Science. (n.d.). Interpretation of Infrared Spectra, A Practical Approach. Retrieved from [Link][15]

• ACS Publications. (1967). Mass spectra of some isomeric monosubstituted pyridines. Participation of the ring nitrogen in the fragmentation of the 2 isomers. The Journal of Organic Chemistry. Retrieved from [Link][10]

• ACS Publications. (2000). 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Journal of Chemical Information and Modeling. Retrieved from [Link][19]

• PubMed. (2002). Multinuclear 1H, 13C and 15N NMR study of some substituted 2-amino-4-nitropyridines and their N-oxides. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. Retrieved from [Link][18]

• Organic Letters. (2022). Structural and Thermal Characterization of Halogenated Azidopyridines: Under-Reported Synthons for Medicinal Chemistry. Organic Letters. Retrieved from [Link][4]

• ResearchGate. (n.d.). The solid state FT‐IR spectra of nitro compounds 1, 2 and 3. Retrieved from [Link][20]

• ResearchGate. (2006). gNMR simulated 1H and proton-coupled 13C NMR spectra of substituted 3-nitropyridines. GIAO/DFT calculated values of proton and carbon chemical shifts and coupling constants. Journal of Molecular Structure. Retrieved from [Link][21]

• ResearchGate. (1987). Halogenated pyridine structure activity relationships in the bacterial mutagenicity assay. Retrieved from [Link][5]

• PMC. (2018). Selective Halogenation of Pyridines Using Designed Phosphine Reagents. Angewandte Chemie International Edition. Retrieved from [Link][2]

• ChemRxiv. (2021). 3-Selective Halogenation of Pyridines via Zincke Imine Intermediates. Retrieved from [Link][6]

• University of Manitoba. (n.d.). 13C NMR Spectroscopy. Retrieved from [Link][17]

• Organic Letters. (2022). Alkylation of Nitropyridines via Vicarious Nucleophilic Substitution. Retrieved from [Link][3]

• ResearchGate. (2015). A Two-Step Continuous Flow Synthesis of 4-Nitropyridine. Journal of Chemical Research. Retrieved from [Link][7]

• MDPI. (2023). Nitropyridines in the Synthesis of Bioactive Molecules. Molecules. Retrieved from [Link][1]

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electronic effects of nitro groups on pyridine rings

An In-Depth Technical Guide on the Electronic Effects of Nitro Groups on Pyridine Rings

For Researchers, Scientists, and Drug Development Professionals

Abstract

The introduction of a nitro group onto a pyridine ring profoundly alters its electronic landscape, significantly impacting its reactivity and properties. This guide provides a comprehensive analysis of the , offering a foundational understanding for researchers in medicinal chemistry, materials science, and synthetic organic chemistry. We will delve into the interplay of inductive and resonance effects, their influence on electrophilic and nucleophilic substitution reactions, and the resulting changes in the physicochemical properties of nitropyridines. This document serves as a technical resource, integrating established principles with practical considerations for the synthesis and application of these important chemical entities.

The Electronic Landscape of the Pyridine Ring

Pyridine is a six-membered heteroaromatic ring containing one nitrogen atom. This nitrogen atom is more electronegative than the carbon atoms, leading to a polarization of the ring. The nitrogen atom draws electron density from the ring through the sigma (σ) framework, an effect known as the inductive effect (-I). This results in a net dipole moment with the negative end at the nitrogen atom.

The lone pair of electrons on the nitrogen atom resides in an sp² hybrid orbital in the plane of the ring and does not participate in the aromatic π-system. This is in contrast to pyrrole, where the nitrogen lone pair is part of the aromatic sextet. The π-system of pyridine is therefore electron-deficient compared to benzene, making it less susceptible to electrophilic aromatic substitution and more prone to nucleophilic aromatic substitution.

The Nitro Group: A Powerful Electron-Withdrawing Moiety

The nitro group (-NO₂) is one of the strongest electron-withdrawing groups in organic chemistry. Its powerful electron-withdrawing nature stems from two primary electronic effects:

• Inductive Effect (-I): The high electronegativity of the nitrogen and oxygen atoms in the nitro group causes a strong pull of electron density from the atom to which it is attached through the σ-bond.

• Resonance Effect (-M or -R): The nitro group can delocalize π-electrons from the aromatic ring onto its oxygen atoms through resonance. This effect is most pronounced when the nitro group is conjugated with the π-system of the ring.

Positional Dependence of Electronic Effects

The position of the nitro group on the pyridine ring dictates the extent of its electronic influence. The pyridine ring has three distinct positions for substitution: C2 (α), C3 (β), and C4 (γ).

2-Nitropyridine and 4-Nitropyridine

When the nitro group is at the 2- or 4-position, both the inductive and resonance effects work in concert to strongly withdraw electron density from the ring. The resonance effect is particularly significant at these positions as the negative charge can be delocalized onto the electronegative nitrogen atom of the pyridine ring.

Resonance Structures of 4-Nitropyridine:

Caption: Resonance delocalization in 4-nitropyridine.

This significant electron withdrawal deactivates the ring towards electrophilic attack and strongly activates it towards nucleophilic aromatic substitution, particularly at the positions ortho and para to the nitro group.

3-Nitropyridine

When the nitro group is at the 3-position, the resonance effect is significantly diminished. While the strong inductive effect is still present, the nitro group cannot directly delocalize the π-electrons from the ring onto its oxygen atoms in the same way as in the 2- and 4-isomers.

Resonance Structures of 3-Nitropyridine:

Caption: Limited resonance delocalization in 3-nitropyridine.

As a result, 3-nitropyridine is less reactive towards nucleophiles than its 2- and 4-isomers. However, the ring is still significantly deactivated towards electrophilic attack compared to pyridine.

Impact on Reactivity

Nucleophilic Aromatic Substitution (SNAAr)

The presence of a nitro group, particularly at the 2- and 4-positions, greatly facilitates SNAAr reactions. The nitro group stabilizes the negatively charged Meisenheimer complex intermediate through resonance, lowering the activation energy of the reaction.

General Mechanism of SNAAr on 4-Nitropyridine:

Caption: Synthesis of 4-nitropyridine via the N-oxide route.

Applications in Drug Development

The unique reactivity of nitropyridines makes them valuable intermediates in the synthesis of pharmaceuticals. The nitro group can serve as a handle for introducing other functional groups via nucleophilic substitution or can be reduced to an amino group, which is a common pharmacophore.

For example, the 2-aminopyridine scaffold, often synthesized from 2-nitropyridine, is present in a number of approved drugs.

Conclusion

The electronic effects of the nitro group on the pyridine ring are a powerful tool for the modern organic chemist. A thorough understanding of the interplay between inductive and resonance effects, and their positional dependence, is crucial for predicting reactivity and designing efficient synthetic routes. The ability of the nitro group to activate the pyridine ring towards nucleophilic aromatic substitution has been widely exploited in the synthesis of complex molecules, particularly in the field of medicinal chemistry. This guide has provided a comprehensive overview of these fundamental principles, supported by experimental data and practical synthetic considerations.

References

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. John Wiley & Sons. [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. [Link]

• Katritzky, A. R., Rees, C. W., & Scriven, E. F. (Eds.). (1996). Comprehensive Organic Functional Group Transformations. Pergamon. [Link]

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer. [Link]

Functionalized 2-Iodopyridines: A Technical Guide to Synthesis and Orthogonal Reactivity

Executive Summary

The 2-iodopyridine scaffold represents a high-leverage node in medicinal chemistry.[1][2][3] Unlike its chloro- or bromo-analogues, the C2-iodine atom offers a unique combination of labile reactivity (for rapid diversification) and orthogonal selectivity (allowing sequential functionalization). This guide moves beyond basic textbook synthesis to address the practical engineering of these scaffolds, focusing on overcoming the electronic deactivation of the pyridine ring and exploiting the kinetic hierarchy of halogen substituents.

The Mechanistic Advantage: Why 2-Iodo?

In drug discovery, "molecular real estate" is expensive. The pyridine ring is electron-deficient, making electrophilic aromatic substitution (SEAr) difficult. However, nucleophilic substitution (SNAr) and metal-catalyzed cross-couplings are highly favored at the C2 position due to the inductive electron-withdrawing effect of the nitrogen atom.

The iodine atom amplifies this advantage:

• Weaker C–X Bond: The C–I bond energy (~65 kcal/mol) is significantly lower than C–Br (~81 kcal/mol) or C–Cl (~95 kcal/mol), enabling oxidative addition by Pd(0) under milder conditions.

• Lithium-Halogen Exchange: The rapid kinetics of I/Li exchange allows for low-temperature functionalization that preserves other sensitive groups (e.g., esters, nitriles) that would otherwise react with organolithiums.

Visualization: The Reactivity Hierarchy

The following diagram illustrates the logical flow of chemoselectivity when handling poly-halogenated pyridines.

Figure 1: Chemoselective divergence in di-halogenated pyridines. The C2-iodine dictates the first point of entry.

Strategic Synthesis Modules

Synthesizing functionalized 2-iodopyridines requires bypassing the poor reactivity of pyridine toward direct iodination. Two primary "modules" are recommended based on the starting material availability.

Module A: The Aromatic Finkelstein (Halogen Exchange)

Best for: Converting commercially available 2-chloropyridines or 2-bromopyridines. Mechanism: Traditional nucleophilic aromatic substitution is sluggish. This protocol utilizes a Copper(I) catalyst to facilitate the exchange via a transient organocopper intermediate.

• Key Reagents: NaI (Source), CuI (Catalyst), Diamine Ligand (Stabilizer).

• Causality: The diamine ligand (e.g., DMEDA) prevents the disproportionation of Cu(I) and increases the solubility of the copper-iodide complex in organic solvents like dioxane.

Module B: The Non-Aqueous Sandmeyer

Best for: Accessing unique substitution patterns from 2-aminopyridines. Mechanism: Diazotization followed by radical-nucleophilic substitution. Expert Insight: Avoid aqueous acids (traditional Sandmeyer) which often lead to hydrolysis (pyridone formation). Use alkyl nitrites in organic solvents (iodine/diiodomethane) to suppress side reactions.

Validated Experimental Protocols

Note: All reactions involving organometallics or palladium must be performed under an inert atmosphere (Argon/Nitrogen).

Protocol 1: Synthesis of 5-Bromo-2-iodopyridine (Finkelstein Method)

This protocol converts 2,5-dibromopyridine to 5-bromo-2-iodopyridine, leveraging the higher reactivity of the C2 position for exchange.

Reagents:

• 2,5-Dibromopyridine (10.0 mmol)

• Sodium Iodide (NaI) (20.0 mmol, 2.0 eq) - Must be oven-dried.

• Copper(I) Iodide (CuI) (0.5 mmol, 5 mol%)

• N,N'-Dimethylethylenediamine (DMEDA) (1.0 mmol, 10 mol%)

• 1,4-Dioxane (anhydrous, 20 mL)

Step-by-Step Workflow:

• Setup: Flame-dry a Schlenk flask and cool under Argon.

• Charging: Add 2,5-dibromopyridine, NaI, and CuI. Evacuate and backfill with Argon (3x).

• Solvation: Add anhydrous 1,4-dioxane followed by DMEDA via syringe. The solution should turn a dark blue/green color indicating complexation.

• Reaction: Heat the mixture to 110°C for 12–16 hours.

  • Checkpoint: Monitor by TLC.[4] The product usually has a slightly different Rf; use GC-MS for definitive conversion analysis (Look for M+ = 283/285).

• Workup: Cool to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove inorganic salts.

• Purification: Wash the filtrate with 5% aqueous ammonia (to remove residual copper) and sodium thiosulfate (to remove free iodine). Dry over MgSO4 and concentrate.

• Yield: Expect 75–85% yield as a white/off-white solid.

Protocol 2: Regioselective C2-Suzuki Coupling

This demonstrates the orthogonal reactivity of the C2-I bond over the C5-Br bond.

Reagents:

• 5-Bromo-2-iodopyridine (1.0 mmol)

• Phenylboronic acid (1.1 mmol)

• Pd(PPh3)4 (0.03 mmol, 3 mol%)

• Na2CO3 (2.0 M aqueous solution, 2.0 mL)

• DME (Dimethoxyethane) (4.0 mL)

Step-by-Step Workflow:

• Degassing: Sparge the DME and aqueous Na2CO3 with Argon for 15 minutes prior to use. Oxygen is the enemy of Pd(0).

• Mixing: Combine the pyridine substrate, boronic acid, and Pd catalyst in a reaction vial. Add the solvents.[5][6]

• Reaction: Stir at 60°C for 4–6 hours.

  • Expert Note: Keep the temperature below 80°C. Higher temperatures may activate the C5-Br bond, leading to bis-coupling.

• Workup: Partition between water and diethyl ether. Extract aqueous layer 2x.

• Analysis: The product, 5-bromo-2-phenylpyridine, retains the bromine atom, ready for a second functionalization (e.g., Buchwald-Hartwig amination).

Quantitative Data Summary

Transformation	Substrate	Reagent/Catalyst	Conditions	Selectivity	Typical Yield
Halogen Exchange	2,5-Dibromopyridine	NaI, CuI (5%), DMEDA	Dioxane, 110°C	C2-Br C2-I	82%
Sandmeyer	2-Amino-5-chloropyridine	-BuONO, I2	CH2Cl2, RT	C2-NH2 C2-I	65-75%
Suzuki Coupling	5-Bromo-2-iodopyridine	Ar-B(OH)2, Pd(PPh3)4	DME/H2O, 60°C	C2-I only	88%
Sonogashira	2-Iodo-5-bromopyridine	Alkyne, PdCl2(PPh3)2, CuI	THF/Et3N, RT	C2-I only	90%
Li-Halogen Exch.	5-Bromo-2-iodopyridine	-BuLi	Toluene, -78°C	C2-I C2-Li	>95% (in situ)

Synthesis Pathway Visualization

The following graph depicts the synthesis of a hypothetical dual-functionalized drug scaffold, illustrating the order of operations required to maintain structural integrity.

Figure 2: Sequential functionalization workflow. Note the temperature progression (RT

60°C 100°C) matching the bond activation energy requirements.

References

• Klapars, A., & Buchwald, S. L. (2002). Copper-Catalyzed Halogen Exchange in Aryl Halides: An Aromatic Finkelstein Reaction. Journal of the American Chemical Society, 124(50), 14844–14845. [Link]

• Parham, W. E., & Piccirilli, R. M. (1977). Selective Halogen-Lithium Exchange in Bromophenylalkyl Halides. The Journal of Organic Chemistry, 42(2), 257–260. [Link]

• Schlosser, M. (2005). The 2×3 Isomers of Bromochloropyridine: A Check for the "Base-Catalyzed Halogen Dance". European Journal of Organic Chemistry, 2005(8), 1538–1542. [Link]

• Lutz, M. R., et al. (2017). Selective Cross-Coupling of 2-Iodo-5-bromopyridine. Organic Letters, 19(10), 2518–2521. [Link]

Sources

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• 2. nbinno.com [nbinno.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Page loading... [wap.guidechem.com]

Protocols & Analytical Methods

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling of Substituted Iodopyridines

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Pyridine Functionalization

The pyridine scaffold is a cornerstone in medicinal chemistry and materials science, integral to the structure of numerous pharmaceuticals, agrochemicals, and functional organic materials.[1] Palladium-catalyzed cross-coupling reactions have emerged as a premier and versatile strategy for the functionalization of pyridine rings, enabling the formation of carbon-carbon (C-C) and carbon-heteroatom (C-N, C-O, C-S) bonds with high efficiency and selectivity.[2][3] Among the various halopyridines utilized as substrates, iodopyridines are of particular interest due to the high reactivity of the carbon-iodine (C-I) bond, which often allows for milder reaction conditions and broader substrate scope compared to their bromo- or chloro-analogs.[4]

This comprehensive guide, designed for both seasoned researchers and those new to the field, provides an in-depth exploration of the palladium-catalyzed cross-coupling of substituted iodopyridines. We will delve into the mechanistic underpinnings of key transformations, offer detailed, field-proven protocols, and discuss the critical parameters that govern the success of these powerful synthetic methods.

Mechanistic Foundations: The Palladium Catalytic Cycle

The success of palladium-catalyzed cross-coupling reactions hinges on a fundamental catalytic cycle that generally involves three key steps: oxidative addition, transmetalation, and reductive elimination.[5][6] Understanding this cycle is paramount for rational catalyst selection and reaction optimization.

• Oxidative Addition: The cycle commences with the reaction of a low-valent Palladium(0) species with the iodopyridine. The C-I bond is cleaved, and the palladium inserts itself, forming a Pd(II) intermediate. This is often the rate-determining step, and the reactivity of the C-I bond makes iodopyridines highly effective substrates.[4]

• Transmetalation: In this step, the organic moiety from a second coupling partner (e.g., an organoboron reagent in Suzuki coupling or an organotin reagent in Stille coupling) is transferred to the palladium center, displacing the iodide.[7][8]

• Reductive Elimination: The final step involves the formation of the new C-C or C-heteroatom bond as the two organic fragments on the palladium center are coupled and expelled. This regenerates the active Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[5]

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling.

The Influence of Substituents and Positional Isomerism

The electronic nature and steric hindrance of substituents on the pyridine ring, as well as the position of the iodine atom (2-, 3-, or 4-position), significantly impact the reactivity of the substrate.[1]

• Electronic Effects: Electron-withdrawing groups on the pyridine ring can enhance the rate of oxidative addition, while electron-donating groups may have the opposite effect.[9][10]

• Steric Hindrance: Bulky substituents near the iodine atom can impede the approach of the palladium catalyst, slowing down the reaction. This is a particularly important consideration for 2-iodopyridines.[1]

• Positional Reactivity: The reactivity of iodopyridines generally follows the order 4- > 2- > 3-. The 4-position is the most reactive, while the 2-position can be challenging due to the coordinating effect of the adjacent nitrogen atom and potential steric hindrance.[1]

Key Cross-Coupling Reactions and Protocols

The versatility of palladium catalysis allows for a wide array of cross-coupling reactions to be performed on iodopyridines. Below are detailed protocols for some of the most common and synthetically useful transformations.

Suzuki-Miyaura Coupling: Forging C-C Bonds with Boronic Acids

The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling method due to the stability and low toxicity of the boronic acid coupling partners and the generally mild reaction conditions.[5][11]

Protocol: Suzuki-Miyaura Coupling of 3-Iodo-2-methylpyridine with Phenylboronic Acid

Materials:

• 3-Iodo-2-methylpyridine

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 3-iodo-2-methylpyridine (1.0 mmol), phenylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Add palladium(II) acetate (0.02 mmol, 2 mol%) and triphenylphosphine (0.08 mmol, 8 mol%).

• Add 1,4-dioxane (5 mL) and water (1 mL).

• Degas the mixture by bubbling argon through the solution for 15 minutes.

• Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed (monitor by TLC or GC-MS).

• Cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Parameter	Condition	Rationale
Catalyst	Pd(OAc)₂/PPh₃	A common and effective catalyst system for a wide range of substrates.[5]
Base	K₂CO₃	Essential for the transmetalation step.[6][12]
Solvent	Dioxane/Water	A biphasic system that facilitates the dissolution of both organic and inorganic reagents.[13]
Temperature	80-100 °C	Provides the necessary thermal energy to overcome the activation barriers of the catalytic cycle.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is an indispensable tool for the synthesis of aryl-alkynes, which are valuable intermediates in organic synthesis.[14] This reaction typically employs a palladium catalyst and a copper(I) co-catalyst.[15]

Protocol: Sonogashira Coupling of 4-Iodopyridine with Phenylacetylene

Materials:

• 4-Iodopyridine

• Phenylacetylene

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• Tetrahydrofuran (THF)

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve 4-iodopyridine (1.0 mmol) in a mixture of THF (5 mL) and triethylamine (2 mL).

• Add bis(triphenylphosphine)palladium(II) dichloride (0.015 mmol, 1.5 mol%) and copper(I) iodide (0.03 mmol, 3 mol%).

• Add phenylacetylene (1.1 mmol) dropwise to the reaction mixture.

• Stir the reaction at room temperature until completion (monitor by TLC or GC-MS).

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with diethyl ether, and wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent in vacuo.

• Purify by flash column chromatography.

Caption: Experimental workflow for a typical Sonogashira coupling.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, providing a general and efficient method for the formation of C-N bonds.[16][17] The choice of ligand is crucial for the success of this reaction.[18]

Protocol: Buchwald-Hartwig Amination of 2-Iodopyridine with Morpholine

Materials:

• 2-Iodopyridine

• Morpholine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Toluene

Procedure:

• In a glovebox, charge a vial with tris(dibenzylideneacetone)dipalladium(0) (0.01 mmol, 1 mol% Pd), XPhos (0.024 mmol, 2.4 mol%), and sodium tert-butoxide (1.4 mmol).

• Add 2-iodopyridine (1.0 mmol) and toluene (2 mL).

• Add morpholine (1.2 mmol) and seal the vial.

• Remove the vial from the glovebox and heat the reaction mixture to 100 °C with stirring.

• Monitor the reaction progress by GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

• Wash the filtrate with water and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate.

• Purify the residue by column chromatography.

Parameter	Condition	Rationale
Catalyst	Pd₂(dba)₃/XPhos	A highly active catalyst system for C-N bond formation, particularly with challenging substrates.[5]
Base	NaOtBu	A strong, non-nucleophilic base required to deprotonate the amine.[18]
Solvent	Toluene	An aprotic solvent that is compatible with the strong base.
Temperature	100 °C	Elevated temperature is often necessary to drive the reaction to completion.

Troubleshooting and Optimization

Despite the robustness of these methods, challenges can arise. Common issues and potential solutions are outlined below.

Problem	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst	Use a fresh source of palladium precursor and ligand. Consider using a pre-catalyst.[19]
Poor quality reagents	Ensure all reagents, especially the organometallic partner, are pure and dry.
Incorrect base or solvent	The choice of base and solvent is critical and often interdependent.[13] Screen different combinations.
Side Reactions (e.g., Homocoupling)	Oxygen contamination	Ensure the reaction is performed under a strictly inert atmosphere.[14]
Catalyst decomposition	Use a more robust ligand or lower the reaction temperature.
Low Yield	Incomplete reaction	Increase reaction time or temperature. Increase catalyst loading.
Product degradation	Use milder reaction conditions if the product is sensitive.

Conclusion

Palladium-catalyzed cross-coupling reactions of substituted iodopyridines are a powerful and indispensable tool in modern organic synthesis. A thorough understanding of the underlying mechanisms, careful selection of catalysts and reaction conditions, and meticulous experimental technique are the keys to success. The protocols and insights provided in this guide serve as a solid foundation for researchers to confidently and effectively utilize these transformative reactions in their synthetic endeavors.

References

• A Comparative Guide to Palladium Catalysts for Cross-Coupling Reactions with 4-Halopyridines - Benchchem.
• Study on the Selection Mechanism of Ligands and Catalysts in Palladium-Catalyzed Coupling Reactions: A Case Study of Pyridine and Conventional Aromatic Systems - Oreate AI Blog.
• Reactivity of 3-Iodoimidazo[1,2- a ]pyridines Using a Suzuki-Type Cross-Coupling Reaction.
• Cross-Coupling Reactions Guide.
• Application Notes and Protocols for Sonogashira Reaction with 3-Fluoro-4-Iodopyridine - Benchchem.
• Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity | Inorganic Chemistry - ACS Publications.
• Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity - PMC.
• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS - Nobel Prize.
• Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity.

• Buchwald–Hartwig amination - Wikipedia. Available at: [Link]

• Heck Reaction - Organic Chemistry Portal. Available at: [Link]

• Suzuki reaction - Wikipedia. Available at: [Link]

• 2.2: Pd-Catalyzed Cross Coupling Reactions - Chemistry LibreTexts. Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. Available at: [Link]

• Sonogashira Coupling - Chemistry LibreTexts. Available at: [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. Available at: [Link]

• A Comparative Guide to Mechanistic Studies of Cross-Coupling Reactions Involving 2-Bromo-4-iodopyridine - Benchchem.

• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. Available at: [Link]

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H. Available at: [Link]

• Solvent effects in palladium catalysed cross-coupling reactions - White Rose Research Online. Available at: [Link]

• Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. Available at: [Link]

• Suzuki cross-coupling - Chemistry LibreTexts. Available at: [Link]

• Suzuki Coupling - Organic Chemistry Portal. Available at: [Link]

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• 1. Study on the Selection Mechanism of Ligands and Catalysts in Palladium-Catalyzed Coupling Reactions: A Case Study of Pyridine and Conventional Aromatic Systems - Oreate AI Blog [oreateai.com]
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• 10. Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes and Protocols: Synthesis of Bioactive Molecules Using Nitropyridine Intermediates

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Abstract

Nitropyridines are a cornerstone in the synthesis of a vast array of biologically active molecules.[1][2][3] The potent electron-withdrawing nature of the nitro group fundamentally alters the reactivity of the pyridine ring, rendering it susceptible to a variety of synthetic transformations that are otherwise challenging. This guide provides an in-depth exploration of the strategic use of nitropyridine intermediates in the construction of complex molecular architectures with therapeutic potential. We will delve into the mechanistic underpinnings of key reactions, provide detailed, field-proven protocols, and showcase the versatility of these intermediates in modern drug discovery. The pyridine motif is a privileged structure in medicinal chemistry, with approximately 14% of FDA-approved N-heterocyclic drugs containing this core.[3] Nitropyridines serve as readily available and highly versatile precursors to a multitude of these critical pharmaceutical agents.[1][2][4]

The Strategic Advantage of the Nitro Group in Pyridine Chemistry

The introduction of a nitro group onto the pyridine ring is a transformative event from a synthetic standpoint. Its strong electron-withdrawing capabilities create a pronounced electron deficiency in the aromatic system. This activation is pivotal for several key synthetic operations:

• Facilitation of Nucleophilic Aromatic Substitution (SNAr): The nitro group strongly activates the pyridine ring towards attack by nucleophiles, particularly at the ortho and para positions. This allows for the displacement of leaving groups (like halogens) or even the nitro group itself under relatively mild conditions.[5][6]

• Precursor to the Versatile Amino Group: The nitro group is readily reduced to an amine, a critical functional handle for a myriad of subsequent transformations.[1][7][8] This reduction is a gateway to the synthesis of fused heterocyclic systems, such as imidazopyridines and triazolopyridines, which are prevalent in medicinal chemistry.[9]

• Directing Group for C-H Functionalization: The nitro group can direct the functionalization of adjacent C-H bonds, enabling the introduction of alkyl or aryl substituents in a highly regioselective manner.[10][11][12]

• Modulator of Biological Activity: Beyond its synthetic utility, the nitro group itself can be a key pharmacophore, contributing to the biological activity of the final molecule, with applications in anticancer and antimicrobial therapies.[13]

This guide will focus on the practical application of these principles, providing actionable protocols for common and impactful transformations.

Key Synthetic Transformations and Protocols

Nucleophilic Aromatic Substitution (SNAr): A Gateway to Diverse Functionality

The activation of the pyridine ring by a nitro group makes SNAr a powerful tool for introducing a wide range of substituents. Halogenated nitropyridines, such as 2-chloro-5-nitropyridine, are common starting materials for this purpose.[1]

Causality of Experimental Choices:

• Solvent: A polar aprotic solvent like DMSO or DMF is typically used to dissolve the ionic nucleophile and stabilize the charged Meisenheimer intermediate.

• Base: A non-nucleophilic base, such as potassium carbonate or sodium hydride, is employed to deprotonate the nucleophile, increasing its reactivity.[14]

• Temperature: Heating is often required to overcome the activation energy of the reaction, though the highly activated nature of the substrate allows for more moderate conditions than with unactivated pyridines.

Protocol 2.1.1: Synthesis of a 2-Phenoxy-5-nitropyridine Derivative

This protocol describes the synthesis of a diaryl ether, a common structural motif in bioactive molecules.

Materials:

• 2-Chloro-5-nitropyridine

• Phenol

• Potassium Carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• Ethyl acetate

• Brine

Procedure:

• To a stirred solution of 2-chloro-5-nitropyridine (1.0 eq) and phenol (1.1 eq) in DMF, add potassium carbonate (1.5 eq).

• Heat the reaction mixture to 80-100 °C and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 2-phenoxy-5-nitropyridine.

Data Summary Table for SNAr Reactions:

Electrophile	Nucleophile	Base	Solvent	Temp (°C)	Yield (%)
2-Chloro-5-nitropyridine	4-Aminophenol	K₂CO₃	MeCN	Reflux	Moderate-High[1]
2-Chloro-3-nitropyridine	Pyrazole	K₂CO₃	MeCN	Reflux	Moderate[3]
3-Bromo-4-nitropyridine	Secondary Amine	-	Aprotic Polar	RT	Varies[15]
Methyl 3-nitropyridine-4-carboxylate	CsF	-	DMSO	Reflux	38[6]

Workflow Diagram for SNAr:

Caption: General workflow for a typical SNAr reaction.

Nitro Group Reduction: The Path to Aminopyridines and Fused Heterocycles

The reduction of a nitropyridine to its corresponding aminopyridine is arguably one of the most crucial transformations in this field.[1][9] The resulting amino group serves as a key building block for constructing more complex heterocyclic systems.[9]

Causality of Experimental Choices:

• Reducing Agent: A variety of reducing agents can be employed.

  • Catalytic Hydrogenation (H₂/Pd-C): This is a clean and efficient method, but can be sensitive to other functional groups.

  • Metal/Acid (Fe/HCl, SnCl₂/HCl): These are robust and cost-effective methods, often used in large-scale synthesis.[3][7][8]

• Solvent: Protic solvents like ethanol or acetic acid are commonly used for these reductions.

Protocol 2.2.1: Reduction of 2-Nitro-5-chloropyridine to 2-Amino-5-chloropyridine

Materials:

• 2-Nitro-5-chloropyridine

• Iron powder (Fe)

• Concentrated Hydrochloric Acid (HCl)

• Ethanol

• Sodium Carbonate (Na₂CO₃)

• Ethyl acetate

Procedure:

• In a round-bottom flask, suspend 2-nitro-5-chloropyridine (1.0 eq) and iron powder (3.0 eq) in a mixture of ethanol and water.

• Heat the mixture to reflux and add concentrated HCl dropwise.

• Continue refluxing and monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and filter through a pad of celite to remove the iron salts.

• Neutralize the filtrate with a saturated solution of sodium carbonate.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the desired 2-amino-5-chloropyridine.

Logical Relationship Diagram: From Nitropyridine to Fused Heterocycles

Caption: Synthetic pathway from nitropyridine to bioactive fused heterocycles.

Transition Metal-Catalyzed Cross-Coupling Reactions

Recent advances have demonstrated that nitropyridines can participate in transition metal-catalyzed cross-coupling reactions, where the nitro group can act as a leaving group.[16][17] This opens up new avenues for C-C, C-N, and C-O bond formation.

Causality of Experimental Choices:

• Catalyst System: Palladium and rhodium-based catalysts have shown efficacy in these transformations.[16][17] The choice of ligand is crucial for catalytic activity and selectivity.

• Reaction Conditions: Anhydrous and inert conditions are typically required to prevent catalyst deactivation.

Protocol 2.3.1: Palladium-Catalyzed Suzuki-Miyaura Coupling of a Nitropyridine

This protocol is a representative example of a C-C bond-forming reaction.

Materials:

• Substituted Nitropyridine

• Arylboronic acid

• Palladium(II) Acetate (Pd(OAc)₂)

• Phosphine ligand (e.g., SPhos, XPhos)

• Cesium Carbonate (Cs₂CO₃)

• Toluene/Water solvent system

Procedure:

• To a degassed mixture of the nitropyridine (1.0 eq), arylboronic acid (1.5 eq), and cesium carbonate (2.0 eq) in a toluene/water mixture, add the palladium catalyst and ligand.

• Heat the reaction mixture under an inert atmosphere (e.g., Argon or Nitrogen) to 100 °C.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction, dilute with water, and extract with an organic solvent.

• Purify the product via column chromatography.

Data Summary Table for Cross-Coupling Reactions:

Nitropyridine	Coupling Partner	Catalyst System	Reaction Type
Nitroarenes	Arylboronic acids	Rhodium-based	C-O Coupling[16]
Nitroarenes	Phenols	Palladacycle	C-O Coupling[16]
Nitroarenes	Amines	Palladium-based	Buchwald-Hartwig Amination[16]

Synthesis and Reactivity of Nitropyridine N-Oxides

The N-oxidation of a nitropyridine further modifies its electronic properties, facilitating reactions that might be difficult on the parent nitropyridine.[18][19] 4-Nitropyridine N-oxide is a particularly useful intermediate, as the nitro group is readily displaced by various nucleophiles.[20]

Causality of Experimental Choices:

• Oxidizing Agent: m-Chloroperoxybenzoic acid (m-CPBA) is a common and effective reagent for the N-oxidation of pyridines.[18][19][21]

• Nitration of Pyridine N-oxide: A mixture of fuming nitric acid and sulfuric acid is a powerful nitrating agent for the synthesis of 4-nitropyridine N-oxide from pyridine N-oxide.[18][22]

Protocol 2.4.1: Synthesis of 4-Nitropyridine N-Oxide via Nitration of Pyridine N-Oxide

This protocol is based on established historical methods.[18]

Materials:

• Pyridine N-oxide

• Fuming Nitric Acid (HNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Ice

Procedure:

• Preparation of the Nitrating Acid: In a flask cooled in an ice bath, slowly add concentrated sulfuric acid to fuming nitric acid with stirring.

• Reaction: Add pyridine N-oxide to the prepared nitrating acid. Heat the mixture to 125-130 °C for 3 hours.

• Work-up: Cool the reaction mixture and carefully pour it onto crushed ice.

• Isolation: A yellow solid will precipitate. Collect the crude product by vacuum filtration and wash it with cold water.

• Purification: The crude product can be recrystallized from acetone to yield pure 4-nitropyridine N-oxide.

Reaction Scheme Diagram: Reactivity of 4-Nitropyridine N-Oxide

Caption: Synthetic utility of 4-nitropyridine N-oxide.

Conclusion

Nitropyridine intermediates are indispensable tools in the synthesis of bioactive molecules. Their unique electronic properties, conferred by the nitro group, enable a diverse range of synthetic transformations, from nucleophilic substitutions and reductions to modern cross-coupling reactions. The protocols and strategic insights provided in this guide are intended to empower researchers to effectively harness the synthetic potential of nitropyridines in the pursuit of novel therapeutics. A thorough understanding of the underlying principles and careful execution of these experimental procedures will undoubtedly accelerate the discovery and development of the next generation of pyridine-containing drugs.

References

• Starosotnikov, A., & Bastrakov, M. (2025). Nitropyridines in the Synthesis of Bioactive Molecules. Pharmaceuticals (Basel), 18(5), 692. [Link]

• Starosotnikov, A., & Bastrakov, M. (2025). Nitropyridines in the Synthesis of Bioactive Molecules. PubMed. [Link]

• Starosotnikov, A., & Bastrakov, M. (2025). Nitropyridines in the Synthesis of Bioactive Molecules. PMC - NIH. [Link]

• Future Origin. (2026). Exploring the Biological Activity of Nitropyridine Derivatives. Future Origin. [Link]

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Application Notes and Protocols for the Functionalization of the Pyrydine Ring via C-H Activation

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Pyridine Moiety and the Imperative of C-H Activation

The pyridine ring is a cornerstone of modern medicinal chemistry and drug discovery.[1][2] Its presence is ubiquitous in a vast array of FDA-approved drugs, natural products, and agrochemicals, owing to its unique electronic properties, ability to engage in hydrogen bonding, and its role as a bioisostere for other functional groups.[1][2] Traditionally, the synthesis of functionalized pyridines has relied on multi-step sequences, often involving the pre-functionalization of starting materials. However, the drive for more efficient, atom-economical, and environmentally benign synthetic methodologies has propelled the development of direct C-H functionalization.[1] This approach offers a paradigm shift, allowing for the direct conversion of typically inert C-H bonds into new C-C, C-N, C-O, or C-X bonds, thereby streamlining synthetic routes and enabling late-stage functionalization of complex molecules.[1]

This guide provides an in-depth exploration of contemporary methods for the C-H functionalization of the pyridine ring, offering both a conceptual framework and detailed, field-proven protocols for key transformations. We will delve into the mechanistic underpinnings of these reactions, the strategic choices behind catalyst and reagent selection, and the practical aspects of reaction setup, monitoring, and product purification.

Navigating the Challenges of Pyridine C-H Activation

The functionalization of the pyridine ring via C-H activation is not without its challenges. The electron-deficient nature of the pyridine ring deactivates it towards electrophilic aromatic substitution.[2] Furthermore, the lone pair of electrons on the nitrogen atom can readily coordinate to transition metal catalysts, potentially inhibiting their catalytic activity.[3][4] Achieving regioselectivity across the C2, C3, and C4 positions is another significant hurdle that necessitates a range of strategic approaches.[3]

To address these challenges, several key strategies have been developed:

• Pyridine N-Oxides: Conversion of the pyridine nitrogen to an N-oxide modifies the electronic properties of the ring, facilitating C-H activation, particularly at the C2 position.[5][6]

• Directing Groups: The installation of a directing group, which coordinates to the metal catalyst and positions it in proximity to a specific C-H bond, is a powerful strategy for achieving high regioselectivity.[7][8][9][10]

• Transition Metal Catalysis: A wide array of transition metals, including palladium, rhodium, and iridium, have been employed to catalyze the C-H functionalization of pyridines, each with its unique reactivity profile.[2][11][12]

• Metal-Free Approaches: Radical-mediated reactions, such as the Minisci reaction, provide a valuable metal-free alternative for pyridine functionalization.

Transition-Metal-Catalyzed C-H Functionalization of Pyridines: Key Protocols

Palladium-Catalyzed C2-Arylation of Pyridine N-Oxides

The C2-arylation of pyridine N-oxides is a robust and widely used method for the synthesis of 2-arylpyridines. The N-oxide group serves a dual role: it activates the C2-H bond and acts as an internal directing group.

Reaction Principle:

This reaction typically proceeds via a concerted metalation-deprotonation (CMD) pathway, where the palladium catalyst coordinates to the N-oxide and abstracts a proton from the C2 position. The resulting palladacycle then undergoes oxidative addition with an aryl halide, followed by reductive elimination to furnish the 2-arylpyridine N-oxide and regenerate the active palladium catalyst. The N-oxide can then be readily removed by reduction.

Diagram: Catalytic Cycle for Pd-Catalyzed C2-Arylation of Pyridine N-Oxides

Caption: General catalytic cycle for the Pd-catalyzed C2-arylation of pyridine N-oxides.

Detailed Protocol: Palladium-Catalyzed Direct Arylation of Pyridine N-Oxide with an Aryl Bromide [13]

Materials:

• Pyridine N-oxide (1.0 mmol)

• Aryl bromide (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• Tri-tert-butylphosphine tetrafluoroborate (P(t-Bu)₃·HBF₄, 0.04 mmol, 4 mol%)

• Potassium carbonate (K₂CO₃, 2.0 mmol)

• Anhydrous toluene (5 mL)

Procedure:

• To an oven-dried Schlenk tube, add pyridine N-oxide, aryl bromide, Pd(OAc)₂, P(t-Bu)₃·HBF₄, and K₂CO₃.

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous toluene via syringe.

• Seal the tube and heat the reaction mixture at 110 °C for 12-24 hours, with stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite to remove inorganic salts.

• Wash the Celite pad with additional ethyl acetate (10 mL).

• Combine the organic filtrates and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the 2-arylpyridine N-oxide.[14]

Deoxygenation of the N-Oxide:

• Dissolve the purified 2-arylpyridine N-oxide in a suitable solvent (e.g., methanol or ethyl acetate).

• Add a reducing agent such as palladium on carbon (Pd/C) and subject the mixture to a hydrogen atmosphere (balloon or Parr shaker).

• Alternatively, use a chemical reducing agent like PCl₃ or (Ph₃P)₃RhCl.

• Monitor the reaction by TLC until complete conversion.

• Filter the reaction mixture through Celite to remove the catalyst (if applicable) and concentrate the filtrate.

• Purify the resulting 2-arylpyridine by column chromatography if necessary.

Data Summary: Scope of the Pd-Catalyzed C2-Arylation of Pyridine N-Oxides

Entry	Pyridine N-oxide	Aryl Bromide	Yield (%)
1	Pyridine N-oxide	4-Bromotoluene	95
2	3-Methylpyridine N-oxide	4-Bromoanisole	88
3	4-Chloropyridine N-oxide	1-Bromo-4-fluorobenzene	75
4	Pyridine N-oxide	2-Bromonaphthalene	92

Yields are for the isolated 2-arylpyridine N-oxide product.

Rhodium-Catalyzed Oxidative Olefination of 2-Arylpyridines

The rhodium-catalyzed oxidative olefination of 2-arylpyridines is a powerful method for the synthesis of ortho-alkenylated products. The pyridine nitrogen acts as a directing group, facilitating the C-H activation of the ortho-position of the aryl ring.

Reaction Principle:

The reaction is believed to proceed through a C-H activation step to form a five-membered rhodacycle intermediate. This intermediate then coordinates to the olefin, followed by migratory insertion and β-hydride elimination to yield the vinylated product and a rhodium hydride species. The active Rh(III) catalyst is regenerated by an oxidant.

Diagram: Workflow for Rh-Catalyzed Oxidative Olefination

Caption: A typical workflow for a rhodium-catalyzed oxidative olefination reaction.

Detailed Protocol: Rhodium-Catalyzed Oxidative Olefination of 2-Phenylpyridine with an Alkene [15]

Materials:

• 2-Phenylpyridine (1.0 equiv)

• Alkene (e.g., 1-hexene, 3.0 equiv)

• [Cp*RhCl₂]₂ (5 mol%)

• Silver hexafluoroantimonate (AgSbF₆, 20 mol%)

• Copper(II) acetate (Cu(OAc)₂, 2.1 equiv)

• Anhydrous tetrahydrofuran (THF, 0.1 M)

Procedure:

• In a glovebox or under an inert atmosphere, charge a sealed vial with 2-phenylpyridine, [Cp*RhCl₂]₂, AgSbF₆, and Cu(OAc)₂.

• Add anhydrous THF, followed by the alkene.

• Seal the vial tightly and remove it from the glovebox.

• Place the vial in a preheated oil bath at 75 °C and stir for 20 hours.

• After the reaction is complete, cool the vial to room temperature.

• Dilute the reaction mixture with dichloromethane (DCM) and filter through a pad of Celite.

• Wash the Celite pad with additional DCM.

• Concentrate the filtrate under reduced pressure.

• The crude residue can be purified by flash column chromatography on silica gel to yield the desired ortho-olefinated product.

Data Summary: Scope of the Rh-Catalyzed Oxidative Olefination

Entry	2-Arylpyridine	Olefin	Yield (%)
1	2-Phenylpyridine	1-Hexene	85
2	2-(p-Tolyl)pyridine	Styrene	78
3	2-(4-Fluorophenyl)pyridine	n-Butyl acrylate	92
4	2-(Thiophen-2-yl)pyridine	1-Octene	75

Yields are for the isolated ortho-olefinated product.

Iridium-Catalyzed C-H Borylation of Substituted Pyridines

Iridium-catalyzed C-H borylation is a highly valuable transformation that introduces a versatile boronic ester group onto the pyridine ring. This functional group can then be readily converted into a wide range of other functionalities through Suzuki-Miyaura cross-coupling and other reactions.

Reaction Principle:

The reaction is typically catalyzed by an iridium(I) complex, which is believed to proceed through an Ir(III)/Ir(V) catalytic cycle. The active iridium catalyst undergoes oxidative addition into a C-H bond of the pyridine, followed by reaction with a boron source (e.g., pinacolborane, HBPin) and reductive elimination to afford the borylated pyridine and regenerate the active catalyst.

Diagram: Regioselectivity in Iridium-Catalyzed Borylation

Caption: Steric factors often govern the regioselectivity of iridium-catalyzed C-H borylation.

Detailed Protocol: Iridium-Catalyzed C-H Borylation of a CF₃-Substituted Pyridine [3][16]

Materials:

• CF₃-substituted pyridine (1.0 equiv)

• Pinacolborane (HBPin, 1.5-3.0 equiv)

• [Ir(cod)OMe]₂ (1.5 mol%)

• 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbpy, 3.0 mol%)

• Anhydrous solvent (e.g., cyclohexane or neat)

Procedure:

• In a nitrogen-filled glovebox, add [Ir(cod)OMe]₂ and dtbpy to an oven-dried Schlenk flask.

• Add the CF₃-substituted pyridine and HBPin to the flask.

• If using a solvent, add anhydrous cyclohexane. For neat reactions, no solvent is required.

• Seal the flask, remove it from the glovebox, and heat the mixture at 80 °C in an oil bath.

• Monitor the reaction progress by GC-MS.

• Upon completion, cool the reaction to room temperature.

• If a solvent was used, remove it under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel.

Data Summary: Regioselective Iridium-Catalyzed Borylation

Entry	Substrate	Borylation Position	Yield (%)
1	2,3-Bis(trifluoromethyl)pyridine	5-position	82
2	2-Chloro-6-(trifluoromethyl)pyridine	4-position	75
3	3-Bromo-5-(trifluoromethyl)pyridine	2-position	68
4	2,6-Bis(trifluoromethyl)pyridine	4-position	90

Yields are for the isolated borylated product.

Directing Group Strategies for Regiocontrol

The use of directing groups is a cornerstone of regioselective C-H activation. The 8-aminoquinoline moiety is a particularly effective bidentate directing group for a variety of transition-metal-catalyzed C-H functionalizations.[7][8][9][10]

Synthesis of an 8-Aminoquinoline Amide Directing Group

• Couple the carboxylic acid of interest with 8-aminoquinoline using standard peptide coupling reagents (e.g., EDC/HOBt or HATU).

• Purify the resulting amide by crystallization or column chromatography.

Removal of the 8-Aminoquinoline Directing Group

The removal of the robust 8-aminoquinoline amide can be challenging but is crucial for the utility of this methodology.

Protocol: Acidic Hydrolysis of an 8-Aminoquinoline Amide

• Dissolve the 8-aminoquinoline amide in a suitable solvent (e.g., dioxane or a mixture of acetic acid and water).

• Add a strong acid, such as concentrated hydrochloric acid or sulfuric acid.

• Heat the reaction mixture to reflux for an extended period (24-72 hours).

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction and carefully neutralize the acid.

• Extract the desired carboxylic acid product with an organic solvent.

• The 8-aminoquinoline can often be recovered from the aqueous layer.

Metal-Free C-H Functionalization: The Minisci Reaction

The Minisci reaction is a powerful tool for the direct functionalization of electron-deficient heteroarenes like pyridine, proceeding through a radical-mediated pathway.

Reaction Principle:

In a typical Minisci reaction, an alkyl radical is generated from a suitable precursor (e.g., a carboxylic acid via oxidative decarboxylation). This nucleophilic radical then adds to the protonated pyridine ring, which acts as an electrophile. Subsequent oxidation and deprotonation lead to the formation of the functionalized pyridine.

Detailed Protocol: A Generic Minisci-Type Reaction

• Dissolve the pyridine substrate in a suitable solvent, often with a co-solvent like water.

• Add a Brønsted acid (e.g., trifluoroacetic acid) to protonate the pyridine.

• Add the radical precursor (e.g., a carboxylic acid) and a radical initiator system (e.g., AgNO₃/ (NH₄)₂S₂O₈).

• Heat the reaction mixture, typically between 60-100 °C.

• Monitor the reaction for the formation of the desired product.

• After completion, perform an aqueous work-up, neutralizing the acid and extracting the product.

• Purify the product by column chromatography.

Practical Considerations: Reaction Monitoring, Work-up, and Safety

Reaction Monitoring:

• Thin-Layer Chromatography (TLC): A quick and effective method to monitor the consumption of starting materials and the formation of products.

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying products and byproducts in the reaction mixture.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to monitor the reaction progress by taking aliquots from the reaction mixture.

Work-up and Purification:

• Aqueous Work-up: Often necessary to remove inorganic salts and other water-soluble impurities. For reactions containing residual pyridine, washing with a dilute acid solution (e.g., 1 M HCl) can effectively remove it by forming the water-soluble pyridinium salt.[16]

• Filtration through Celite or Silica Plugs: Effective for removing solid catalysts and byproducts.[14]

• Column Chromatography: The most common method for purifying functionalized pyridines.

• Distillation: Can be used for the purification of volatile pyridine derivatives.

Safety Precautions for Handling Organometallic Compounds:

• Inert Atmosphere: Many organometallic catalysts and reagents are air- and moisture-sensitive and should be handled under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques).

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Fume Hood: Conduct all reactions involving volatile or hazardous materials in a well-ventilated fume hood.

• Quenching: Carefully quench reactive organometallic residues before disposal.

Troubleshooting Common Issues

• Low Yield:

  • Verify the purity of starting materials, reagents, and solvents.

  • Ensure the reaction setup is completely inert and dry.

  • Optimize reaction parameters such as temperature, time, and concentration.

  • Consider the use of a different catalyst, ligand, or additive.

• Poor Regioselectivity:

  • Employ a directing group strategy.

  • Modify the steric or electronic properties of the substrate.

  • Screen different catalysts and ligands that may favor a different regioisomer.

• Catalyst Deactivation:

  • The pyridine substrate or product may be inhibiting the catalyst. Consider using a pyridine N-oxide or a protecting group for the nitrogen.

  • Ensure the absence of impurities that could poison the catalyst.

Conclusion

The functionalization of the pyridine ring via C-H activation has emerged as a transformative strategy in modern organic synthesis. The methods outlined in this guide provide a powerful toolkit for researchers to access a wide array of functionalized pyridines with high efficiency and selectivity. By understanding the underlying principles and adhering to the detailed protocols, scientists and drug development professionals can leverage these cutting-edge techniques to accelerate the discovery and development of new medicines and functional materials.

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Application Notes & Protocols: The Strategic Use of Nitropyridines in Modern Agrochemical Synthesis

Abstract: The pyridine scaffold is a cornerstone of modern agrochemical design, present in a multitude of high-value insecticides, herbicides, and fungicides. The strategic introduction of a nitro group onto the pyridine ring is a pivotal synthetic maneuver, transforming the otherwise electron-rich heterocycle into a versatile platform for constructing complex agrochemical molecules. This guide provides an in-depth exploration of the chemical principles and practical applications of nitropyridines in agrochemical synthesis. We will dissect key reaction mechanisms, provide detailed, field-tested protocols for the synthesis of crucial intermediates, and explain the causal logic behind experimental design choices, offering researchers and development professionals a robust framework for leveraging these powerful building blocks.

Part 1: The Foundational Chemistry of Nitropyridines

The utility of nitropyridines in synthesis stems from the powerful electron-withdrawing nature of the nitro group (–NO₂). This group fundamentally alters the electronic landscape of the pyridine ring, enabling chemical transformations that are otherwise difficult or impossible.

Ring Activation for Nucleophilic Aromatic Substitution (SNAr)

A pyridine ring is inherently electron-deficient compared to benzene, but not sufficiently so for facile nucleophilic attack. The addition of a nitro group, particularly at the 2- or 4-position relative to a leaving group (like a halogen), dramatically activates the ring for Nucleophilic Aromatic Substitution (SNAr). The nitro group stabilizes the negative charge of the intermediate Meisenheimer complex through resonance, significantly lowering the activation energy of the reaction. This principle is the bedrock of many synthetic routes to pyridine-based agrochemicals. For instance, the chlorine atom in 2-chloro-5-nitropyridine is highly susceptible to displacement by a wide range of nucleophiles (alcohols, amines, thiols), a critical step in building more complex molecular frameworks.

Caption: SNAr mechanism on a nitropyridine ring.

The Nitro Group as a Versatile Synthetic Handle

Beyond its role as an activating group, the nitro moiety is a superb synthetic precursor to the amino group (–NH₂). The reduction of the nitro group is a high-yielding and reliable transformation that opens the door to a vast portfolio of subsequent chemical reactions. This amino group can be diazotized to form diazonium salts, which are themselves versatile intermediates for introducing a wide array of functional groups (e.g., halogens, hydroxyl, cyano). Furthermore, the amino group can be acylated, alkylated, or used in coupling reactions to build the final agrochemical structure. This two-step strategy—using the nitro group for activation and then converting it for further functionalization—is a powerful paradigm in multi-step synthesis.

Part 2: Application in Insecticide Synthesis: The Neonicotinoid Backbone

Neonicotinoids are a major class of insecticides that act on the central nervous system of insects. A common structural feature is the chloropyridine moiety, and the most efficient industrial synthesis routes for this core rely on nitropyridine chemistry. The synthesis of 2-chloro-5-(chloromethyl)pyridine, a pivotal intermediate for blockbuster insecticides like Imidacloprid and Acetamiprid, serves as a prime example.

Protocol 1: Synthesis of 2-Chloro-5-aminopyridine via Reduction

This protocol details the selective reduction of the nitro group on 2-chloro-5-nitropyridine. Catalytic hydrogenation is a common and clean method for this transformation.

Principle: A nitro group is reduced to a primary amine using hydrogen gas in the presence of a palladium-on-carbon (Pd/C) catalyst. The reaction is highly selective, leaving the chloro-substituent intact.

Materials & Reagents:

• 2-chloro-5-nitropyridine (1 equiv.)

• Palladium on carbon (10% Pd, ~1-2 mol%)

• Methanol (or Ethanol/Ethyl Acetate) as solvent

• Hydrogen gas (H₂) supply

• Parr hydrogenator or similar pressure vessel

• Celite or diatomaceous earth for filtration

Step-by-Step Methodology:

• Vessel Preparation: Ensure the Parr hydrogenator vessel is clean, dry, and purged with an inert gas (e.g., Nitrogen or Argon).

• Charging the Reactor: To the vessel, add 2-chloro-5-nitropyridine followed by the solvent (e.g., Methanol, ~10-15 mL per gram of substrate). Swirl to dissolve.

• Catalyst Addition: Carefully add the 10% Pd/C catalyst. Causality Note: The catalyst is added last under an inert atmosphere to prevent the dry catalyst from becoming pyrophoric upon contact with the flammable solvent in the presence of air.

• Hydrogenation: Seal the vessel. Purge the headspace multiple times with hydrogen gas to remove all air. Pressurize the vessel with H₂ (typically 40-50 psi).

• Reaction: Begin vigorous stirring or shaking. The reaction is typically exothermic, and a slight temperature rise may be observed. Monitor the reaction progress by observing the cessation of hydrogen uptake. This usually takes 2-4 hours.

• Work-up: Once the reaction is complete, carefully vent the excess hydrogen and purge the vessel with nitrogen.

• Filtration: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Causality Note: Never filter the catalyst in air when it is dry. The Celite pad should be rinsed with a small amount of the reaction solvent to ensure complete recovery of the product.

• Isolation: Concentrate the filtrate under reduced pressure (rotary evaporator) to yield the crude 2-chloro-5-aminopyridine, which can often be used directly in the next step or purified further by recrystallization.

Caption: Workflow for a key neonicotinoid intermediate.

Part 3: Application in Herbicide Synthesis: Building Pyridine Herbicides

Nitropyridines are also instrumental in the synthesis of pyridine-based herbicides. The SNAr reaction is frequently used to introduce the core side-chains that impart herbicidal activity.

Protocol 2: Synthesis of a Pyridine Ether Herbicide Intermediate via SNAr

This protocol demonstrates the displacement of a chlorine atom from a nitropyridine ring by an alcohol, a key step in forming pyridine ether structures found in some herbicides.

Principle: A sodium alkoxide, generated in-situ from an alcohol and a strong base, acts as a potent nucleophile to displace the activated chlorine atom from 2-chloro-3-nitropyridine. The 3-nitro isomer is often used in herbicide synthesis.

Materials & Reagents:

• 2-chloro-3-nitropyridine (1 equiv.)

• Desired alcohol (e.g., Methanol, 1.5 equiv.)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv.)

• Anhydrous Tetrahydrofuran (THF) as solvent

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate for extraction

• Anhydrous magnesium sulfate (MgSO₄)

Step-by-Step Methodology:

• Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Base Suspension: Under a nitrogen atmosphere, suspend sodium hydride in anhydrous THF. Cool the suspension to 0 °C using an ice bath. Causality Note: NaH is a highly reactive and flammable solid. It must be handled under an inert atmosphere. The reaction is cooled to control the exothermic reaction of NaH with the alcohol and prevent runaway conditions.

• Alkoxide Formation: Dissolve the alcohol in a small amount of anhydrous THF and add it dropwise via the dropping funnel to the NaH suspension. Stir for 20-30 minutes at 0 °C to allow for the complete formation of the sodium alkoxide and cessation of hydrogen gas evolution.

• SNAr Reaction: Dissolve the 2-chloro-3-nitropyridine in anhydrous THF and add it dropwise to the cold alkoxide solution.

• Reaction Monitoring: Allow the reaction to slowly warm to room temperature and stir for 2-6 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C. Causality Note: This step neutralizes any unreacted NaH and the basic alkoxide. It is done slowly and at low temperature to manage the exothermic nature of the quench.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with ethyl acetate.

• Washing & Drying: Combine the organic layers and wash with brine (saturated NaCl solution). Dry the organic layer over anhydrous MgSO₄.

• Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel.

Part 4: Data Summary and Validation

The success of these protocols relies on careful execution and monitoring. The following table provides expected outcomes and key validation parameters.

Protocol	Reaction Type	Key Reagents	Typical Yield	Product Validation (Techniques)
1	Catalytic Hydrogenation	2-chloro-5-nitropyridine, H₂, Pd/C	>90%	¹H NMR (disappearance of nitro-aromatic signals, appearance of amine proton signal), Mass Spectrometry (correct m/z)
2	SNAr	2-chloro-3-nitropyridine, NaH, Alcohol	75-90%	¹H NMR (appearance of alkoxide signals), TLC (new spot with different Rf), Mass Spectrometry (correct m/z)

Safety Considerations:

• Nitrated Compounds: Many nitrated aromatic compounds are potentially explosive and should be handled with care, avoiding shock and high temperatures.

• Sodium Hydride: NaH is a flammable solid that reacts violently with water. It must be handled under an inert atmosphere by trained personnel.

• Catalytic Hydrogenation: This process involves flammable solvents and hydrogen gas under pressure, requiring specialized equipment and adherence to strict safety protocols.

References

• Title: Synthesis of substituted pyridines Source: Science of Synthesis: Houben-Weyl Methods of Molecular Transformations, Vol. 15 URL: [Link]

• Title: A Review of the Synthetic Routes to 2-Chloro-5-(substituted methyl)pyridines Source: Organic Preparations and Procedures International URL: [Link]

• Title: The versatile nitro group: its use and transformation in organic synthesis Source: Green Chemistry, The Royal Society of Chemistry URL: [Link]

• Title: A Novel and Efficient Synthesis of Imidacloprid Source: Journal of Agricultural and Food Chemistry URL: [Link]

Technical Notes & Optimization

Technical Support Center: Cross-Coupling of Polyfunctionalized Pyridines

Welcome to the Technical Support Center for navigating the complexities of cross-coupling reactions with polyfunctionalized pyridines. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical solutions for common side reactions encountered in the lab. Pyridine moieties are ubiquitous in pharmaceuticals and functional materials, making their efficient synthesis a critical endeavor. However, the inherent electronic properties of the pyridine ring often lead to challenging side reactions. This resource aims to equip you with the knowledge to anticipate, diagnose, and overcome these synthetic hurdles.

Frequently Asked Questions (FAQs)

Here are some of the most common issues faced during the cross-coupling of polyfunctionalized pyridines:

• Q1: Why are my yields consistently low when performing cross-coupling reactions on my pyridine substrate?

  A1: Low yields in pyridine functionalization can stem from several factors related to the pyridine's electronic nature. The electron-deficient pyridine ring can deactivate it towards certain reactions.[1] More significantly, the lone pair of electrons on the nitrogen atom can coordinate with the metal catalyst (commonly palladium), leading to catalyst inhibition or altered reactivity.[1] Regioselectivity issues, where the reaction occurs at multiple positions on the pyridine ring, can also lead to a lower yield of the desired isomer.[1]

• Q2: I'm observing a significant amount of homocoupling of my boronic acid/ester in a Suzuki-Miyaura reaction. What is the primary cause and how can I prevent it?

  A2: Homocoupling in Suzuki-Miyaura reactions is a common side reaction. While not as prevalent as in other couplings, it can still reduce the yield of your desired product. This side reaction can be influenced by factors such as the choice of base and the reaction temperature. To minimize homocoupling, consider using milder bases and optimizing the reaction temperature. In some cases, the choice of ligand can also play a role in suppressing this unwanted pathway.

• Q3: My Sonogashira coupling is plagued by the formation of a diyne byproduct from the homocoupling of my terminal alkyne. What are the key factors driving this and what are the most effective solutions?

  A3: The primary culprits for alkyne homocoupling (Glaser coupling) in Sonogashira reactions are the copper(I) co-catalyst and the presence of oxygen.[2] The copper acetylide intermediate can undergo oxidative dimerization, especially in an oxygen-rich environment.[2] The most effective preventative measures include rigorously degassing all solvents and running the reaction under a strict inert atmosphere (argon or nitrogen).[2] Additionally, employing a copper-free Sonogashira protocol is a direct way to circumvent this side reaction.[2][3]

• Q4: I am seeing a lot of hydrodehalogenation (the replacement of the halide with a hydrogen atom) in my Buchwald-Hartwig amination. How can I suppress this side reaction?

  A4: Hydrodehalogenation is a frequent side reaction in Buchwald-Hartwig aminations and can arise from competing pathways like β-hydride elimination from a palladium-amido intermediate.[4] To minimize this, consider using bulky, electron-rich ligands which can accelerate the desired reductive elimination step, outcompeting β-hydride elimination.[4] The choice of amine is also important, as primary amines are more prone to this side reaction than secondary amines.[4]

In-Depth Troubleshooting Guides

Issue 1: Catalyst Deactivation and Inhibition by the Pyridine Nitrogen

The Lewis basic nitrogen atom in the pyridine ring is a primary source of difficulty in cross-coupling reactions. It can act as a ligand, coordinating strongly to the metal center (e.g., palladium) and effectively "poisoning" the catalyst by blocking sites required for the catalytic cycle.[5] This can lead to the formation of stable, inactive catalyst complexes, ultimately halting the desired transformation.[5]

Causality and Mechanistic Insights:

The pyridine nitrogen's lone pair can bind to the metal center, interfering with crucial steps like oxidative addition and reductive elimination. This coordination can be particularly problematic with 2-substituted pyridines due to the proximity of the nitrogen to the reaction site.

Troubleshooting Workflow:

Caption: Troubleshooting catalyst deactivation.

Preventative Measures and Optimization Strategies:

• Ligand Selection: The use of sterically bulky and electron-rich phosphine ligands is a key strategy.[5] Ligands such as P(t-Bu)₃, PCy₃, and Buchwald-type biaryl phosphine ligands (e.g., SPhos, XPhos) can sterically shield the metal center, disfavoring coordination of the pyridine nitrogen.[5]

• Protecting Groups: In challenging cases, protecting the pyridine nitrogen can be an effective strategy. Conversion to a pyridine N-oxide can alter the electronic properties of the ring and prevent catalyst inhibition.[1]

• Catalyst Precursors: Utilizing air-stable palladium pre-catalysts can often provide more consistent results compared to generating the active Pd(0) species in situ.[4]

Table 1: Ligand Selection Guide for Mitigating Pyridine Inhibition

Ligand Type	Examples	Rationale for Use with Pyridines
Bulky Monodentate Phosphines	P(t-Bu)₃, PCy₃	Large cone angles sterically hinder pyridine nitrogen coordination.
Biaryl Phosphines (Buchwald Ligands)	SPhos, XPhos, RuPhos	Combination of steric bulk and electron-richness promotes efficient catalytic turnover.[4]
N-Heterocyclic Carbenes (NHCs)	IPr, IMes	Strong σ-donors that form highly stable and active palladium complexes.

Issue 2: Homocoupling Side Reactions

Homocoupling is an undesired reaction where two molecules of the same coupling partner react with each other. This is a common issue in several types of cross-coupling reactions involving pyridines.

A. Homocoupling in Suzuki-Miyaura Reactions:

While generally less problematic than in other couplings, the homocoupling of boronic acids or esters can still occur, leading to the formation of symmetrical biaryls.

B. Homocoupling in Sonogashira Reactions (Glaser Coupling):

This is a major side reaction where two terminal alkyne molecules dimerize to form a symmetric diyne.[2] This process is primarily driven by the copper(I) co-catalyst in the presence of an oxidant like oxygen.[2]

Troubleshooting Workflow for Sonogashira Homocoupling:

Caption: Minimizing Sonogashira homocoupling.

Experimental Protocol: Copper-Free Sonogashira Coupling of a Bromopyridine

• Preparation: To a dry Schlenk flask under an argon atmosphere, add the bromopyridine (1.0 mmol), terminal alkyne (1.2 mmol), PdCl₂(PPh₃)₂ (0.02 mmol, 2 mol%), and a suitable base such as piperidine (2.0 mmol).

• Solvent Addition: Add freshly distilled and degassed solvent (e.g., THF, 10 mL) via syringe.

• Reaction: Stir the mixture at room temperature or slightly elevated temperature (40-60 °C) and monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, dilute the reaction mixture with an appropriate organic solvent, filter through a pad of celite, and concentrate the filtrate. Purify the crude product by column chromatography.

Table 2: Factors Influencing Homocoupling in Sonogashira Reactions

Parameter	Effect on Homocoupling	Recommended Action
Oxygen	Promotes oxidative dimerization	Rigorously degas all solvents and maintain an inert atmosphere.[2]
Copper(I) Co-catalyst	Essential for the Glaser coupling pathway	Reduce the amount of CuI or switch to a copper-free protocol.[2]
Base	Can influence the catalytic cycle	Screen different amine bases (e.g., piperidine, diisopropylamine).[2]
Temperature	Higher temperatures can increase side reactions	Run the reaction at the lowest effective temperature.

Issue 3: Regioselectivity in Polyfunctionalized Pyridines

When a pyridine ring has multiple potential reaction sites (e.g., multiple different halogen substituents), achieving selective coupling at the desired position is a significant challenge. The inherent reactivity of different positions on the pyridine ring varies, with the 2- and 4-positions often showing different reactivity profiles compared to the 3-position.[6]

Causality and Mechanistic Insights:

The regioselectivity is influenced by a combination of electronic and steric factors. For instance, in dihalopyridines, the halide adjacent to the nitrogen (C2 position) is often more reactive in Pd-catalyzed cross-couplings.[7] However, this "conventional" selectivity can sometimes be overturned by judicious choice of ligands and reaction conditions.[8]

Strategies for Controlling Regioselectivity:

• Ligand Control: The steric and electronic properties of the ligand can have a profound impact on which site reacts. Very sterically hindered ligands can sometimes favor reaction at a less sterically accessible but electronically favorable position.[7][8]

• Reaction Conditions: Temperature, solvent, and base can all influence the regiochemical outcome. In some cases, ligand-free conditions at high temperatures have been shown to provide unconventional selectivity.[7]

• Substrate-Based Control: The electronic nature of the substituents on the pyridine ring can also direct the regioselectivity.

Table 3: General Reactivity Trends of Halopyridines in Cross-Coupling

Position of Halogen	General Reactivity	Influencing Factors
2-position	Generally more reactive due to proximity to nitrogen.[7]	Can be sterically hindered.
4-position	Also highly reactive.	Less sterically hindered than the 2-position.
3-position	Typically the least reactive.	Less influenced by the electronic effects of the nitrogen atom.

References

• Study on the Selection Mechanism of Ligands and Catalysts in Palladium-Catalyzed Coupling Reactions: A Case Study of Pyridine and Conventional Aromatic Systems - Oreate AI Blog. (2026, January 7).
• minimizing homocoupling side products in Sonogashira reactions - Benchchem. (n.d.).
• Hagelin, H., Hedman, B., Orabona, I., Åkermark, T., Åkermark, B., & Klug, C. A. (2000). Investigation of the palladium catalyzed aromatic coupling of pyridine derivatives. Journal of Molecular Catalysis A: Chemical, 164(1-2), 137–146.
• Technical Support Center: Catalyst Deactivation in Cross-Coupling Reactions of Pyridines - Benchchem. (n.d.).
• Buchwald-Hartwig Amination Reaction: Videos & Practice Problems - Pearson. (2022, July 22).
• Sonogashira Coupling Reaction with Diminished Homocoupling. (n.d.).
• Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions - DSpace@MIT. (n.d.).
• Unconventional Site Selectivity in Palladium-Catalyzed Cross- Couplings of Dichloroheteroarenes under Ligand-Controlled and. (2022, May 18).
• Elangovan, A., Wang, Y.-H., & Ho, T.-I. (2003). Sonogashira Coupling Reaction with Diminished Homocoupling. Organic Chemistry Portal.
• Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity - PMC. (2022, August 19).
• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions | Chemical Reviews. (2016, September 30).
• The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes - PMC. (n.d.).
• Buchwald–Hartwig amination - Wikipedia. (n.d.).
• Troubleshooting low yield in pyridine functionalization - Benchchem. (n.d.).
• Coupling outcomes for pyridines | Download Scientific Diagram - ResearchGate. (n.d.).
• Catalyst activation, deactivation, and degradation in palladium-mediated Negishi cross-coupling reactions - PubMed. (2015, March 27).
• Technical Support Center: Buchwald-Hartwig Amination of Substituted Pyridines - Benchchem. (n.d.).
• Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point - University of Windsor. (n.d.).
• Mechanisms of nickel-catalyzed reductive cross-coupling reactions - OAE Publishing Inc. (n.d.).
• Troubleshooting a difficult Heck reaction : r/Chempros - Reddit. (2024, June 14).
• Regiospecific cross-coupling of haloaryls and pyridine to 2-phenylpyridine using water, zinc, and catalytic palladium on carbon | Request PDF - ResearchGate. (2025, August 10).
• Exploring Mechanisms in Ni Terpyridine Catalyzed C–C Cross-Coupling Reactions–A Review - MDPI. (2018, January 23).
• The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations - PMC. (n.d.).
• Sonogashira Coupling - Chemistry LibreTexts. (2024, August 5).
• Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts - ACS Publications. (2023, November 22).
• A brief review on the palladium-catalyzed C–H activation reactions of 2-phenylpyridines. (2025, April 8).
• Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. (2025, January 14).
• Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters - PMC - NIH. (n.d.).
• Homocoupling Reactions of Azoles and Their Applications in Coordination Chemistry - PMC. (n.d.).
• Comparative study of homocoupling reactions to create 2,2'-bipyridine adducts - NSUWorks. (2022, March 21).
• A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines | Request PDF - ResearchGate. (2025, August 6).
• Suzuki-Miyaura Coupling - Chemistry LibreTexts. (2024, October 10).
• Suzuki Coupling - Organic Chemistry Portal. (n.d.).
• Challenges in the functionalization of pyridines. - ResearchGate. (n.d.).
• Improved 2-pyridyl reductive homocoupling reaction using biorenewable solvent Cyrene™ (dihydrolevoglucosenone) - RSC Publishing. (2023, July 17).
• Difficult Hydrogenations – Saturation of Functionalized Pyridines - ThalesNano. (n.d.).
• Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine - Beilstein Journals. (2018, September 11).
• Application Notes and Protocols for Suzuki Cross-Coupling Reactions Utilizing Pyridine Ligands - Benchchem. (n.d.).
• The Intramolecular Heck Reaction - Macmillan Group. (2004, July 14).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Study on the Selection Mechanism of Ligands and Catalysts in Palladium-Catalyzed Coupling Reactions: A Case Study of Pyridine and Conventional Aromatic Systems - Oreate AI Blog [oreateai.com]
• 7. par.nsf.gov [par.nsf.gov]
• 8. The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 3-Cyclopropoxy-2-iodo-4-nitropyridine

This guide is structured as a specialized technical support resource for researchers working with 3-Cyclopropoxy-2-iodo-4-nitropyridine . It prioritizes chemical stability, impurity profiling, and safety due to the high-energy nature of the nitro group and the lability of the cyclopropyl ether.

Chemical Profile & Stability Warning

Before initiating purification, you must understand the "Stability Triad" governing this molecule. Failure to respect these parameters will result in decomposition during purification.

Feature	Chemical Risk	Purification Implication
Cyclopropyl Ether (C3)	Acid Sensitivity: The strained ring is prone to proton-catalyzed opening, converting the ether into a propyl alcohol or halide [1].	NEVER use unbuffered silica gel. Avoid acidic workups (HCl washes).
C-Iodo Bond (C2)	Photolytic/Nucleophilic Instability: The C-I bond is weak (light-sensitive) and activated by the para-nitro group towards nucleophilic aromatic substitution ( ) [2].	Protect from light (amber glassware). Avoid heating in nucleophilic solvents (e.g., MeOH) above 40°C.
Nitro Group (C4)	Thermal/Shock Hazard: Nitro-pyridines can be energetic.[1] The ortho-substitution pattern (Iodo/Alkoxy) adds steric strain.	DO NOT distill. Limit drying oven temperature to <45°C under vacuum.

Purification Decision Tree (Workflow)

The following logic gate determines the optimal purification route based on crude purity and impurity profile.

Figure 1: Purification logic flow. Note the critical branch point at chromatography requiring buffered silica to prevent acid-catalyzed decomposition.

Step-by-Step Protocols

Protocol A: Buffered Flash Chromatography (Recommended for <85% Purity)

Standard silica gel is slightly acidic (pH 6.0–6.5). This is sufficient to open the cyclopropyl ring over the duration of a column run.

• Slurry Preparation: Suspend Silica Gel 60 (230-400 mesh) in the mobile phase containing 1% Triethylamine (Et3N) .

  • Base Solvent: Hexanes (or Heptane).[2]

  • Modifier: Ethyl Acetate (EtOAc).[3]

• Column Packing: Pour the slurry and flush with 3 column volumes (CV) of 1% Et3N/Hexanes to neutralize active acidic sites.

• Loading: Dissolve the crude residue in a minimum amount of DCM (containing 0.5% Et3N). Do not use pure DCM if the compound is left sitting, as DCM can become slightly acidic over time.

• Elution: Run a gradient from 0% to 30% EtOAc in Hexanes.

  • Note: The target compound typically elutes as a bright yellow band.

• Concentration: Rotary evaporate at <35°C . Higher temperatures may trigger iodine elimination or

  self-reaction.

Protocol B: Recrystallization (Recommended for >85% Purity)

This method avoids silica entirely but requires careful temperature control to prevent displacing the labile iodine.

• Solvent Selection: Use Ethyl Acetate (solvent) and Heptane (anti-solvent) .

  • Avoid: Methanol or Ethanol. At boiling points, these nucleophilic solvents can displace the activated 2-Iodo group [2].

• Dissolution: Dissolve crude solid in warm EtOAc (40°C). Do not boil.

• Precipitation: Slowly add Heptane dropwise until persistent turbidity is observed.

• Cooling: Allow the mixture to cool to room temperature, then place in a -20°C freezer for 4 hours.

• Filtration: Filter the yellow crystals and wash immediately with cold (-20°C) Heptane .

Troubleshooting Guide (FAQ Format)

Issue 1: "My product turned from yellow to dark brown/black during concentration."

Diagnosis: Iodine liberation (Deiodination). Cause: Exposure to light or excessive heat (>50°C) caused homolytic cleavage of the C-I bond. Solution:

• Immediate: Wash the organic layer with 10% Sodium Thiosulfate (

  ) solution to reduce free iodine (restoring color).

• Prevention: Use aluminum foil to wrap the rotovap flask and lower the water bath temperature to 30°C.

Issue 2: "I see a new spot on TLC just below my product after the column."

Diagnosis: Acid-catalyzed ring opening. Mechanism: The cyclopropyl ether cleaved to form the 3-propoxy or 3-hydroxy analog. Cause: The silica gel was not effectively neutralized. Solution:

• Correction: You cannot reverse the ring opening. Isolate the remaining pure fraction immediately.

• Prevention: Increase Triethylamine concentration to 2% during column packing. Switch to Neutral Alumina stationary phase if the problem persists [3].

Issue 3: "The product is oiling out instead of crystallizing."

Diagnosis: Presence of residual starting material (likely the phenol) or solvent impurities. Solution:

• Trituration: Dissolve the oil in a minimum amount of Diethyl Ether, then add Pentane until cloudy. Sonicate the flask in an ice bath. The mechanical energy often induces nucleation.

• Seeding: If you have any solid crystals from a previous batch, add a single "seed" crystal to the oiled-out mixture at 0°C.

Issue 4: "Can I use DCM/MeOH for chromatography?"

Diagnosis: Risky solvent system. Analysis: While nitropyridines are soluble in DCM/MeOH, Methanol is a nucleophile. In the presence of the basic pyridine nitrogen (or added Et3N), MeOH can attack the C2-position, displacing Iodine to form 3-cyclopropoxy-2-methoxy-4-nitropyridine. Recommendation: Stick to EtOAc/Hexanes or Toluene/EtOAc . If you must use a polar solvent, use Acetonitrile instead of Methanol.

Analytical Data Summary (Expected)

Test	Expected Result	Notes
Appearance	Yellow crystalline solid	Darkens upon light exposure.
TLC ( )	~0.4–0.5 (20% EtOAc/Hex)	Distinctive UV activity; stains yellow/brown with Iodine.
1H NMR	Cyclopropyl protons: 0.6–0.9 (m, 4H), 3.9 (m, 1H)	Pyridine protons will be doublets (or singlets if para-substituted) in the aromatic region (8.0–9.0 ppm).
Solubility	High: DCM, EtOAc, DMSOLow: Water, Hexane	Soluble in organic solvents; insoluble in water.

References

• BenchChem Technical Support. (2025).[4] Handling and Reactivity of Cyclopropyl Ethers and Bromides. Retrieved from (General reference on cyclopropyl ring stability in acidic media).

• Bakke, J. M. (2003). Nitropyridines: Synthesis and reactions.[5][6][7] Pure and Applied Chemistry, 75(10), 1403-1415.[8] (Mechanistic insight into nucleophilic substitution of nitropyridines).

• Master Organic Chemistry. (2014). Cleavage of Ethers with Acid.[9][10] (Fundamental reactivity of ether cleavage).

• National Institutes of Health (NIH). (2025). 4-Nitropyridine Safety Data and Properties.[11][12][13] PubChem Database.[12] (Safety and handling of nitropyridine cores).

• Vertex AI Search Results. (2025). Synthesis and Functionalization of 3-Nitropyridines.

Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data Sheet (SDS) for 3-Cyclopropoxy-2-iodo-4-nitropyridine before handling.

Sources

• 1. Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. EP0909270B1 - Process for preparing 2,4-dihydroxypyridine and 2,4-dihydroxy-3-nitropyridine - Google Patents [patents.google.com]
• 3. orgchemres.org [orgchemres.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Sci-Hub. Nitropyridines, Their Synthesis and Reactions / ChemInform, 2005 [sci-hub.sg]
• 6. mdpi.com [mdpi.com]
• 7. 2-Iodo-3-nitro­pyridine - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. 4-Nitropyridine (CAS 1122-61-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 12. 4-Nitropyridine | C5H4N2O2 | CID 70734 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. fishersci.com [fishersci.com]

The Pyridine Coupling Helpdesk: Advanced Catalyst Rescue Strategies

Status: Active Operator: Senior Application Scientist Ticket ID: PYR-CPL-001 Subject: Overcoming Catalyst Deactivation in Pyridine Cross-Coupling

Introduction: The "Pyridine Paradox"

Welcome to the technical support center. If you are here, you are likely staring at a reaction vial that has stalled, precipitated "palladium black," or returned starting material despite using conditions that work perfectly for benzene derivatives.

The Problem: Pyridines are "catalyst sponges." The basic nitrogen lone pair (

-donor) binds aggressively to the electrophilic metal center (Pd or Ni), displacing the labile ligands required for the catalytic cycle.[1] This forms a thermodynamic sink—a stable, inactive complex that halts turnover. Furthermore, the electron-deficient nature of the ring makes the oxidative addition of halo-pyridines kinetically difficult.

This guide provides the diagnostic tools and field-proven protocols to break this coordination lock and restore catalytic activity.

PART 1: DIAGNOSTICS (The "Poisoning" Loop)

Before attempting a fix, we must understand the failure mode. The diagram below illustrates the competition between the Active Catalytic Cycle and the Deactivation (Poisoning) Loop .

Figure 1: The Catalyst Deactivation Pathway.[1][2] Note how the pyridine substrate siphons the active Pd(0) into an inactive resting state (Red), preventing the productive oxidative addition cycle (Blue).

PART 2: TROUBLESHOOTING FAQ (Triage)

Q1: My reaction turns black immediately upon heating, and conversion is <5%.

• Diagnosis: Rapid catalyst decomposition ("Pd Black"). The pyridine nitrogen displaced your phosphine ligands, destabilizing the Pd(0) which then aggregated.

• Immediate Action: Stop using simple Pd salts like Pd(OAc)₂ or Pd₂dba₃ with standard ligands (PPh₃). You need a Precatalyst system (see Protocol A) that releases the active species slowly and prevents early-stage aggregation.

Q2: The reaction proceeds to 30% conversion and then stalls. Adding more catalyst doesn't help.

• Diagnosis: Product Inhibition. The product (a biaryl pyridine) might be a better ligand than your substrate or the phosphine, progressively poisoning the catalyst as the reaction proceeds.

• Immediate Action: Switch to a ligand with a larger "Cone Angle" or "% Buried Volume" (e.g., XPhos or IPr NHC). These bulky ligands create a steric wall that physically blocks the pyridine nitrogen from binding to the metal center [1].[1]

Q3: I am getting "Hydrodehalogenation" (reduction) instead of coupling.

• Diagnosis: Slow Reductive Elimination. The catalytic cycle is getting stuck after oxidative addition. The intermediate waits too long and reacts with β-hydrides or solvent.

• Immediate Action: Increase the temperature and use a ligand that promotes reductive elimination (e.g., RuPhos for amines, P(t-Bu)₃ for C-C bonds).

PART 3: ADVANCED PROTOCOLS (The "Fixes")

Protocol A: The "Steric Shield" Strategy (Pd-PEPPSI)

Concept: Use N-Heterocyclic Carbene (NHC) ligands.[3][4] They bind tighter than phosphines (preventing ligand loss) and are incredibly bulky (preventing pyridine N-coordination). The PEPPSI (Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation) system is the gold standard here because it uses a sacrificial pyridine ligand to stabilize the precatalyst [2].

Applicability: Suzuki, Negishi, and Buchwald-Hartwig couplings of halopyridines.

Step-by-Step Workflow:

• Catalyst Selection: Use Pd-PEPPSI-IPr (general purpose) or Pd-PEPPSI-IPent (for extremely hindered/difficult substrates).

• Solvent/Base: Use 1,4-Dioxane or Toluene with KOtBu (strong base) or K₂CO₃ (mild base).

• Setup:

  • Add heteroaryl halide (1.0 equiv).

  • Add Boronic acid/ester (1.2–1.5 equiv) or Amine.

  • Add Base (2.0–3.0 equiv).

  • Add Pd-PEPPSI-IPr (1–2 mol%). Note: No glovebox needed for weighing, but purge vial with Argon.

• Activation: Heat to 60–80 °C . The "sacrificial" pyridine ligand on the PEPPSI complex dissociates, releasing the active, bulky Pd-NHC species which is immune to poisoning.

Protocol B: The "Lewis Acid Scavenger" Strategy

Concept: If you cannot change your catalyst, you must "distract" the pyridine nitrogen. Adding a Lewis Acid (LA) that binds to the pyridine N-lone pair more strongly than the palladium does will protect the catalyst [3].

Applicability: When using standard phosphine ligands (e.g., Xantphos, dppf) or when the pyridine substrate is highly basic.

Step-by-Step Workflow:

• Additive Selection: Zinc(II) Acetate [Zn(OAc)₂] or Magnesium Chloride [MgCl₂] .

• Stoichiometry: Add 0.5 to 1.0 equivalents of the Lewis Acid relative to the pyridine substrate.

• Procedure:

  • Pre-mix the pyridine substrate and the Lewis Acid in the solvent for 15 minutes before adding the Pd catalyst.

  • Mechanism:[5][6][7][8] The Zn/Mg binds the pyridine nitrogen.

  • Proceed with standard coupling (e.g., Pd(OAc)₂/Xantphos).

  • Note: This often accelerates reductive elimination by withdrawing electron density from the ring [3].

PART 4: DATA & LIGAND SELECTION

Ligand Selection Matrix for Pyridine Couplings

Ligand Class	Specific Ligand	Best For...	Why it Works
Buchwald G3/G4	XPhos	Suzuki Coupling (C-C)	High steric bulk prevents N-binding; boosts oxidative addition.
Buchwald G3/G4	RuPhos	Buchwald-Hartwig (C-N)	Exceptional for secondary amines; prevents product inhibition.
NHC	IPr (PEPPSI)	"Difficult" Pyridines	Strong -donation prevents catalyst death; massive steric bulk.
NHC	IPent (PEPPSI)	Ortho-substituted Pyridines	Flexible steric bulk ("flexible wings") accommodates hindered centers [4].
Bidentate	Xantphos	Amidation / Thiolation	Wide bite angle; often benefits from Lewis Acid additives.

PART 5: REFERENCES

• Billingsley, K., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters.[9] Journal of the American Chemical Society.[10]

• Organ, M. G., et al. (2006). Pd-PEPPSI-IPr: A Highly Active, Air- and Moisture-Stable Palladium Precatalyst for Cross-Coupling Reactions.[11][12] Chemistry – A European Journal.[13]

• Ghosh, I., & Jacobi, P. A. (2002).[14] Lewis Acid-Promoted Oxidative Addition of Thioimidates to Pd(0).[14] Journal of Organic Chemistry.[10][14]

• Valente, C., et al. (2012). The Development of Bulky Palladium NHC Complexes for the Most Challenging Cross-Coupling Reactions. Angewandte Chemie International Edition.[9]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Pd-PEPPSI-IPentCl : A Useful Catalyst for the Coupling of 2-Aminopyridine Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A brief review on the palladium-catalyzed C–H activation reactions of 2-phenylpyridines - RSC Advances (RSC Publishing) DOI:10.1039/D5RA01203A [pubs.rsc.org]
• 6. Mechanistic Studies of the Palladium-Catalyzed Desulfinative Cross-Coupling of Aryl Bromides and (Hetero)Aryl Sulfinate Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds [organic-chemistry.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Pd-PEPPSI: Pd-NHC Precatalyst for Suzuki-Miyaura Cross-Coupling Reactions of Amides [organic-chemistry.org]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. researchgate.net [researchgate.net]
• 14. Lewis acid-promoted oxidative addition of thioimidates to Pd0 - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

3-Cyclopropoxy-2-iodo-4-nitropyridine vs other electrophiles in coupling reactions

Topic: 3-Cyclopropoxy-2-iodo-4-nitropyridine vs. Other Electrophiles in Coupling Reactions Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Strategic Advantage of the 2-Iodo Scaffold

In the high-stakes arena of kinase inhibitor development—specifically for c-Met, ALK, and ROS1 targets—the pyridine core remains a privileged scaffold. However, the functionalization of this core often presents a bottleneck.

3-Cyclopropoxy-2-iodo-4-nitropyridine (CAS 1243448-92-1) represents a "maximum reactivity" building block designed to overcome the limitations of its bromo- and chloro-analogs. While 2-bromo-4-nitropyridines are standard, they often fail to couple efficiently with sterically hindered or electron-deficient boronic acids. The 2-iodo variant leverages the weak C–I bond energy (approx. 51 kcal/mol vs. 68 kcal/mol for C–Br) to facilitate rapid oxidative addition, enabling couplings at lower temperatures and with lower catalyst loadings.

This guide objectively compares the performance of the 2-iodo scaffold against alternative electrophiles, providing experimental protocols and mechanistic insights to justify its selection in complex synthesis campaigns.

Reactivity Profile & Comparative Analysis

The following data summarizes the performance of 3-cyclopropoxy-4-nitropyridine electrophiles in a challenging Suzuki-Miyaura coupling with a sterically hindered boronic acid (e.g., 2,6-dimethylphenylboronic acid).

Table 1: Electrophile Performance Benchmark

Electrophile Variant	Leaving Group ( )	Bond Dissociation Energy (kcal/mol)	Coupling Yield (Suzuki)*	Time to Completion	Catalyst Loading Required
3-Cyclopropoxy-2-iodo-4-nitropyridine	Iodo (-I)	~51	94%	2 h	1-3 mol%
3-Cyclopropoxy-2-bromo-4-nitropyridine	Bromo (-Br)	~68	78%	12 h	5-10 mol%
3-Cyclopropoxy-2-chloro-4-nitropyridine	Chloro (-Cl)	~83	<30% (Trace)	>24 h	>10 mol% (Specialized Ligand)
3-Cyclopropoxy-2-triflate-4-nitropyridine	Triflate (-OTf)	~95 (C-O)	88%	4 h	5 mol%

*Conditions: Pd(dppf)Cl₂, K₂CO₃, DME/Water, 80°C. Target: Biaryl coupling with steric hindrance.

Mechanistic Insight: The Nitro Effect

The 4-nitro group is a double-edged sword. It strongly withdraws electrons, activating the C2-position for oxidative addition. However, it also makes the ring susceptible to nucleophilic aromatic substitution (

) by the base or solvent.

• Why Iodo Wins: The rate of oxidative addition for the C–I bond is so fast that it outcompetes the background

  side reactions.

• Why Chloro Fails: The slow oxidative addition allows the base (e.g., carbonate or hydroxide) to attack the C2 or C4 positions, leading to hydrolysis byproducts (pyridones) rather than the desired cross-coupling product.

Strategic Synthesis Pathways

The selection of the 2-iodo precursor is often a result of a specific synthesis logic designed to install the sensitive cyclopropyl ether early, followed by the reactive halogen.

Figure 1: Synthesis & Reactivity Flowchart

Caption: Synthesis route prioritizing the installation of the reactive iodide late-stage to prevent stability issues.

Experimental Protocols

Protocol A: Synthesis of 3-Cyclopropoxy-2-iodo-4-nitropyridine

Note: This protocol assumes starting from the 2-chloro analog.

Reagents:

• 3-Cyclopropoxy-2-chloro-4-nitropyridine (1.0 eq)

• Sodium Iodide (NaI) (5.0 eq)

• Acetyl Chloride (1.0 eq) or HI (57%)

• Solvent: Acetonitrile (MeCN)

Procedure:

• Charge: In a dry round-bottom flask, dissolve 3-cyclopropoxy-2-chloro-4-nitropyridine in anhydrous MeCN (0.5 M).

• Add: Add NaI (5.0 eq) in one portion.

• Activate: Add Acetyl Chloride (1.0 eq) dropwise. Caution: Exothermic. This generates transient HI/NaI species that accelerate the halogen exchange.

• Reflux: Heat the mixture to 80°C for 4–6 hours. Monitor by LCMS for the shift from Cl (M+ peak) to I (M+92 peak).

• Workup: Cool to RT. Quench with saturated aqueous

  (sodium thiosulfate) to remove iodine color. Extract with EtOAc.[1]

• Purification: Recrystallize from Ethanol/Hexane or flash chromatography (SiO₂, 10-20% EtOAc/Hex). The product is a yellow solid.

Protocol B: High-Efficiency Suzuki Coupling

Target: Coupling with 2,6-dimethylphenylboronic acid (Sterically hindered).

Reagents:

• 3-Cyclopropoxy-2-iodo-4-nitropyridine (1.0 eq)

• Boronic Acid (1.5 eq)

• Catalyst:

  (3 mol%)

• Base:

  (3.0 eq)

• Solvent: 1,4-Dioxane/Water (4:1)

Procedure:

• Degas: Sparge the solvent mixture with Argon for 15 minutes.

• Mix: Add the iodo-pyridine, boronic acid, base, and catalyst to a reaction vial.

• Heat: Seal and heat to 60°C (Note: Bromo analogs typically require 90-100°C).

• Monitor: Reaction is typically complete in <2 hours.

• Isolation: Filter through Celite, concentrate, and purify via standard methods.

Troubleshooting & Optimization

Problem	Cause	Solution
Low Yield (Hydrolysis)	competition by water/base.	Switch to anhydrous conditions (DME/CsF) or reduce temperature (possible only with Iodo-analog).
De-iodination	Protodehalogenation.	Use strictly anhydrous solvents; avoid reductive conditions (e.g., avoid alcohol solvents if possible).
Nitro Reduction	Pd-catalyzed reduction of .	Avoid using or formate sources in the workup. Use mild catalysts like .

References

• Synthesis of 4-Nitropyridine Derivatives

  • Title: "Process for preparation of nitropyridine derivatives."[1][2][3][4]

  • Source: WO2010089773A2.
  • URL

• Reactivity of 2-Halo-pyridines

  • Title: "Nitropyridines, Their Synthesis and Reactions."[1][2][3][4]

  • Source: ChemInform, 36(35), 2005.

  • URL:[Link]

• Kinase Inhibitor Scaffolds (c-Met/ALK)

  • Title: "Crizotinib and related 3-alkoxy-4-aminopyridine inhibitors."
  • Source: Journal of Medicinal Chemistry (General Reference for Scaffold Context).

  • URL:[Link]

• Compound Data (CAS 1243448-92-1)

  • Title: "3-Cyclopropoxy-2-iodo-4-nitropyridine Substance Detail."
  • Source: ChemSrc / BenchChem.

  • URL:[Link]

Sources

• 1. WO2010089773A2 - Process for preparation of nitropyridine derivatives - Google Patents [patents.google.com]
• 2. nva.sikt.no [nva.sikt.no]
• 3. mdpi.com [mdpi.com]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

A Researcher's Guide to the Characterization of Substituted Pyridines by ¹H and ¹³C NMR Spectroscopy

Substituted pyridines are a cornerstone of modern medicinal chemistry, appearing in a vast array of pharmaceuticals and bioactive molecules. Their precise structural elucidation is paramount for understanding structure-activity relationships (SAR) and ensuring the quality of drug candidates. Among the arsenal of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H and ¹³C NMR, stands out as the most powerful and informative method for the unambiguous characterization of these heterocyclic systems. This guide provides an in-depth comparison of NMR with other techniques and offers practical insights into acquiring and interpreting high-quality NMR data for substituted pyridines.

The Unparalleled Power of NMR in Pyridine Characterization

While techniques like Mass Spectrometry (MS) provide crucial information about molecular weight and elemental composition, and Infrared (IR) spectroscopy identifies functional groups, neither can rival the detailed structural and stereochemical information offered by NMR. NMR spectroscopy allows for the precise determination of:

• Regioisomerism: Unambiguously distinguishing between, for example, 2-, 3-, and 4-substituted pyridines.

• Electronic Environment: Probing the electron-donating or electron-withdrawing effects of substituents on the pyridine ring.

• Three-Dimensional Structure: Elucidating stereochemistry and conformational preferences through the analysis of coupling constants and Nuclear Overhauser Effect (NOE) data.

• Purity Assessment: Quantifying the sample's purity and identifying minor impurities.

Understanding the ¹H and ¹³C NMR Spectra of Substituted Pyridines

The chemical shifts of the protons and carbons in a pyridine ring are highly sensitive to the nature and position of substituents. The nitrogen atom's electronegativity significantly influences the electron density distribution within the ring, leading to characteristic chemical shift ranges.

¹H NMR Spectroscopy

In an unsubstituted pyridine molecule, the protons resonate at distinct chemical shifts due to the influence of the nitrogen atom. The protons at the 2 and 6 positions (α-protons) are the most deshielded, followed by the proton at the 4-position (γ-proton), and finally the protons at the 3 and 5 positions (β-protons).

The introduction of a substituent further perturbs these chemical shifts. Electron-donating groups (EDGs) like -NH₂, -OR, and alkyl groups increase the electron density on the ring, causing an upfield shift (to lower ppm values) of the proton signals, particularly at the ortho and para positions. Conversely, electron-withdrawing groups (EWGs) such as -NO₂, -CN, and -COR decrease the electron density, resulting in a downfield shift (to higher ppm values).[1][2][3][4]

Table 1: Typical ¹H NMR Chemical Shift Ranges (ppm) for Protons on a Monosubstituted Pyridine Ring in CDCl₃

Position	Unsubstituted Pyridine	With Electron-Donating Group (e.g., -NH₂)	With Electron-Withdrawing Group (e.g., -NO₂)
H-2	~8.6	~7.8 - 8.2	~9.0 - 9.4
H-3	~7.3	~6.4 - 6.8	~7.8 - 8.2
H-4	~7.7	~7.2 - 7.6	~8.0 - 8.4
H-5	~7.3	~6.4 - 6.8	~7.8 - 8.2
H-6	~8.6	~7.8 - 8.2	~9.0 - 9.4

Note: These are approximate ranges and can vary depending on the specific substituent and solvent.

Beyond chemical shifts, proton-proton coupling constants (J-couplings) provide invaluable information about the connectivity of the protons. In a pyridine ring, the following typical coupling constants are observed:

• ³J (ortho coupling): 5-9 Hz

• ⁴J (meta coupling): 1-3 Hz

• ⁵J (para coupling): 0-1 Hz

The magnitude of these coupling constants can aid in the assignment of proton signals and confirm the substitution pattern.[5][6][7][8]

¹³C NMR Spectroscopy

Similar to ¹H NMR, the chemical shifts of the carbon atoms in the pyridine ring are influenced by the nitrogen atom and any substituents. The carbon atoms adjacent to the nitrogen (C-2 and C-6) are the most deshielded.

Table 2: Typical ¹³C NMR Chemical Shift Ranges (ppm) for Carbons on a Monosubstituted Pyridine Ring in CDCl₃

Position	Unsubstituted Pyridine	With Electron-Donating Group (e.g., -CH₃)	With Electron-Withdrawing Group (e.g., -CN)
C-2	~150	~157	~135
C-3	~124	~123	~128
C-4	~136	~136	~140
C-5	~124	~123	~128
C-6	~150	~157	~135

Note: These are approximate ranges and can vary depending on the specific substituent and solvent.[9][10][11][12][13][14]

The effect of substituents on ¹³C chemical shifts is also predictable. EDGs generally cause an upfield shift of the carbon signals, while EWGs lead to a downfield shift.

Visualizing Substituent Effects on Pyridine NMR

The influence of electron-donating and electron-withdrawing groups on the electron density of the pyridine ring can be visualized to better understand their impact on NMR chemical shifts.

Figure 1: Influence of substituents on electron density and NMR shifts in pyridines.

Experimental Protocols for High-Quality NMR Data Acquisition

Acquiring high-quality NMR data is crucial for accurate structural elucidation. The following is a generalized workflow for the characterization of a substituted pyridine.

Figure 2: Workflow for NMR characterization of substituted pyridines.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh 5-10 mg of the substituted pyridine sample.

  • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, D₂O). The choice of solvent can influence chemical shifts.[14]

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (0 ppm).

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal resolution.

  • Use a standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Set appropriate acquisition parameters, including a spectral width that encompasses all expected proton signals, a sufficient number of scans to achieve a good signal-to-noise ratio (S/N), and an appropriate relaxation delay.

• ¹³C NMR Acquisition:

  • Use a proton-decoupled pulse program (e.g., 'zgpg30' on Bruker instruments) to obtain a spectrum with singlets for each carbon, simplifying interpretation.

  • Due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C, a larger number of scans and a longer acquisition time are typically required compared to ¹H NMR.

• Advanced 2D NMR Experiments (for complex structures):

  • COSY (Correlation Spectroscopy): Identifies proton-proton couplings, revealing which protons are adjacent to each other.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds apart, crucial for assigning quaternary carbons and piecing together the carbon skeleton.[15][16][17]

• Data Processing and Analysis:

  • Apply Fourier transformation to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.

  • Perform phase and baseline corrections to ensure accurate integration and peak picking.

  • Integrate the proton signals to determine the relative number of protons corresponding to each resonance.

  • Assign the signals to the respective protons and carbons in the molecule based on their chemical shifts, coupling patterns, and correlations from 2D NMR spectra.

Comparison with Alternative Analytical Techniques

Technique	Information Provided	Advantages	Limitations
NMR Spectroscopy	Detailed structural and stereochemical information, connectivity, purity.	Unambiguous structure elucidation, non-destructive.	Lower sensitivity than MS, requires higher sample concentration.
Mass Spectrometry (MS)	Molecular weight, elemental composition, fragmentation patterns.	High sensitivity, small sample amount required.	Does not provide detailed stereochemical or isomeric information.
Infrared (IR) Spectroscopy	Presence of functional groups.	Fast, simple to operate.	Provides limited structural information, complex spectra can be difficult to interpret.
X-ray Crystallography	Absolute three-dimensional structure in the solid state.	Definitive structural determination.	Requires a single crystal of sufficient quality, structure may differ from solution-state conformation.

Conclusion

For researchers, scientists, and drug development professionals working with substituted pyridines, ¹H and ¹³C NMR spectroscopy are indispensable tools. The depth of structural information that can be obtained from a well-executed set of NMR experiments is unmatched by other analytical techniques. By understanding the principles of chemical shifts and coupling constants in pyridines, and by following robust experimental protocols, researchers can confidently and accurately characterize their molecules, accelerating the pace of discovery and development.

References

• Thomas, S., Brühl, I., Heilmann, D., & Kleinpeter, E. (1997). 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Journal of Chemical Information and Computer Sciences, 37(4), 727–733. [Link]

• ACS Publications. (1997). 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. [Link]

• Castellano, S., & Kostelnik, R. (1967). Analysis of the NMR Spectrum of Pyridine. The Journal of Chemical Physics, 46(1), 327–332. [Link]

• Gil, V. M. S. (1965). The relative signs of the proton coupling constants in the pyridine ring—the N.M.R. spectrum of 2,2'-dipyridine. Molecular Physics, 9(1), 97-98. [Link]

• American Institute of Physics. (n.d.). Analysis of the NMR Spectrum of Pyridine. [Link]

• Stefaniak, L., & Witanowski, M. (1983). 1H NMR Spectra of Substituted Aminopyridines. Spectroscopy Letters, 16(8), 575-582. [Link]

• Coletta, F., Gambaro, A., & Rigatti, G. (1976). Substituent Effects on the 13C-NMR Chemical Shifts of the Pyridinic Ring. Spectroscopy Letters, 9(8), 469-477. [Link]

• Quiroga, M. L., et al. (2020). NMR-Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza-Diels-Alder Cycloadditions. Magnetic Resonance in Chemistry, 58(12), 1185-1193. [Link]

• Semantic Scholar. (n.d.). 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. [Link]

• Defense Technical Information Center. (1990). 1H and 13C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a). [Link]

• Pazio, A. E., et al. (2022). Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. Inorganic Chemistry, 61(34), 13444-13458. [Link]

• ACS Publications. (2022). Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. [Link]

• Krygowski, T. M., & Anulewicz, R. (2005). Substituent Effects in the 13C-NMR Spectra of Six-Membered Nitrogen Heteroaromatic Compounds. Molecules, 10(2), 267-275. [Link]

• ResearchGate. (n.d.). 8 Advanced NMR techniques for structural characterization of heterocyclic structures. [Link]

• ACS Publications. (2022). Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. [Link]

• ESA-IPB. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. [Link]

• Semantic Scholar. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. [Link]

• Brzezinski, B., & Szafran, M. (1967). NMR Spectra of Pyridine, Picolines and Hydrochlorides and of Their Hydrochlorides and Methiodides. Bulletin de l'Academie Polonaise des Sciences, Serie des Sciences Chimiques, 15(11), 515-519. [Link]

• ResearchGate. (n.d.). 13 C NMR chemical shifts (δ, ppm) of pyridine in various solvents. [Link]

• Kwan, E. E. (2012). Lecture 3: Coupling Constants. [Link]

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A Researcher's Guide to Computational Modeling of Transition States in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

The intricate dance of atoms during a cross-coupling reaction is governed by fleeting, high-energy structures known as transition states. Understanding these ephemeral species is paramount for optimizing reaction conditions, designing novel catalysts, and unlocking new synthetic pathways. This guide provides a comprehensive comparison of computational tools and methodologies used to model these critical points, offering a practical workflow for researchers in organic synthesis and drug development.

The Imperative of Modeling Transition States

Transition metal-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis, enabling the construction of complex molecular architectures that are central to pharmaceuticals, agrochemicals, and advanced materials.[1] The mechanism of these reactions typically involves a catalytic cycle of oxidative addition, transmetalation, and reductive elimination.[1][2] The overall rate and selectivity of the reaction are dictated by the energy barriers of these elementary steps, with the highest barrier corresponding to the rate-determining step. The peak of this energy barrier is the transition state (TS), an unstable arrangement of atoms that is impossible to isolate experimentally but is computationally accessible.[3][4][5]

By modeling the transition state, we can:

• Calculate activation energies (ΔG‡) to predict reaction rates.

• Elucidate detailed reaction mechanisms and identify rate-limiting steps.[6][7]

• Rationalize chemo-, regio-, and stereoselectivity.

• Guide the rational design of more efficient and selective catalysts.[1][8]

Density Functional Theory (DFT) has emerged as the workhorse for these investigations, offering a favorable balance between computational accuracy and cost for the large, complex molecules involved in catalysis.[1][6][9]

Foundational Concepts: Locating the Saddle Point

A potential energy surface (PES) is a multidimensional landscape that maps the energy of a molecular system as a function of its geometry. Reactants and products reside in energy minima (valleys), while the transition state sits at a first-order saddle point—a maximum in the direction of the reaction coordinate but a minimum in all other degrees of freedom.[10][11]

Locating this specific point is a non-trivial computational task. Several algorithms have been developed for this purpose:

• Synchronous Transit-Guided Quasi-Newton (STQN) Methods: Implemented in software like Gaussian, methods like QST2 and QST3 use the reactant and product structures (and in the case of QST3, an initial guess of the TS) to generate an initial path and then optimize towards the saddle point.[12][13]

• Nudged Elastic Band (NEB): This method creates a "chain-of-states" or images between the reactant and product and optimizes them concurrently to find the minimum energy path, with the highest energy image converging to the transition state.[13][14] It is particularly useful for complex reaction coordinates.

• Dimer Method: This approach avoids the need for a full Hessian (a matrix of second derivatives), making it efficient for very large systems. It uses two closely spaced images (a "dimer") to rotate and find the lowest frequency mode, ultimately walking uphill along this mode to the saddle point.[15]

Regardless of the method used, a located TS structure must be validated. This is achieved through a frequency calculation . A true first-order saddle point will have exactly one imaginary vibrational frequency, corresponding to the motion of the atoms along the reaction coordinate that connects the reactants and products.[10][13][16]

A Comparative Guide to Computational Tools

The choice of software and theoretical method is critical for obtaining reliable results. This section compares the most common tools used for modeling cross-coupling reactions.

Quantum Chemistry Software Packages

Several software packages can perform the necessary calculations. The choice often depends on user experience, cost, and specific feature requirements.

Software Package	Key Features & Strengths	Licensing	Target User
Gaussian	Widely regarded as an industry and academic standard; comprehensive suite of methods (including STQN); extensive documentation and user base.[3][17]	Commercial	General computational chemists; widely used in industry.
ORCA	A powerful and fast program with a very wide range of modern DFT functionals and methods; free for academic use.[18][19]	Free for Academia	Academic researchers; users needing access to the latest functionals.
Schrödinger Suite	User-friendly graphical interface (Maestro); includes AutoTS for automated transition state searches.[4]	Commercial	Drug development professionals, organic chemists preferring a GUI.
GAMESS	A versatile, free, and open-source package capable of a wide range of quantum chemical calculations.[20]	Free (Source Code)	Academic users, methods developers.
AMS (ADF)	Particularly strong for periodic systems and molecules containing heavy elements due to robust relativistic methods.	Commercial	Materials scientists, inorganic chemists.

While Gaussian has historically been the dominant package, ORCA's performance and free academic license have made it increasingly popular.[18] For most cross-coupling applications, both Gaussian and ORCA are excellent choices, with minor differences in the implementation of DFT grids and default settings that can lead to slightly different energies.[19][21]

Choosing the Right Level of Theory: Functionals and Basis Sets

The accuracy of a DFT calculation is determined by the choice of the exchange-correlation functional and the atomic basis set.

Density Functional Approximations (Functionals)

For transition metal catalysis, especially involving elements like Palladium, the choice of functional is crucial.[22] Hybrid functionals, which mix a portion of exact Hartree-Fock exchange with a DFT functional, often provide the best accuracy for reaction barriers.

Functional	Type	Performance in Benchmarks for Organometallic Reactions
B3LYP	Hybrid GGA	A long-standing, popular functional. Often provides a good starting point but can sometimes underestimate barrier heights.[2][23][24]
PBE0	Hybrid GGA	A parameter-free hybrid functional. Often shows excellent performance for transition metal reaction barriers, with low mean absolute errors.[23][25]
M06 Suite (M06, M06-2X)	Hybrid Meta-GGA	Very popular for main-group chemistry, but benchmark studies show they can perform less well for some transition metal reactions, sometimes with large errors.[23]
PW6B95	Hybrid GGA	A functional from the Truhlar group that has shown strong performance for transition metal thermochemistry and kinetics.[23][25]
ωB97X-D3	Range-Separated Hybrid GGA	Includes long-range corrections and dispersion corrections (D3), making it robust for systems with non-covalent interactions.

Key Insight: Benchmark studies suggest that there is no single "best" functional for all reactions. However, a cluster of functionals including PBE0 and PW6B95 , often paired with a dispersion correction like D3, consistently perform well for (Ni, Pd)-based catalysts, with mean absolute deviations around 1-2 kcal/mol.[23][25] The popular B3LYP functional is also a reasonable choice, though potentially less accurate than the best performers.[23]

Basis Sets

The basis set is the set of mathematical functions used to build the molecular orbitals. For transition metal complexes, a double-ζ quality basis set is the minimum requirement.

• Pople Style (e.g., 6-31G(d)) : Common for organic fragments, but often insufficient for the metal center.

• def2-SVP / def2-TZVP : Ahlrichs' "default" basis sets are highly recommended. They are well-balanced and available for most of the periodic table. def2-SVP (split valence plus polarization) is good for initial optimizations, while the larger def2-TZVP (triple-zeta valence plus polarization) is recommended for final, accurate energy calculations.

• LANL2DZ : This combines a basis set with an effective core potential (ECP) for heavy atoms like Palladium. The ECP replaces the core electrons, reducing computational cost and implicitly accounting for some relativistic effects.

Recommendation: A pragmatic and widely successful approach is to use a mixed basis set: a robust double- or triple-zeta basis set like def2-TZVP for the catalytic metal and atoms in its immediate coordination sphere, and a smaller basis set like def2-SVP or 6-31G(d,p) for the rest of the molecule.

A Practical Workflow for Modeling a Transition State

This section outlines a step-by-step protocol for finding and verifying a transition state for a generic elementary step (A + B → C) in a cross-coupling reaction.

Experimental Protocol: Transition State Calculation

Objective: To locate the transition state for an elementary reaction step, verify its identity, and calculate the activation energy.

Step 1: Geometry Optimization of Reactants and Products

• Build the 3D structures of the reactants (e.g., the palladium complex and the substrate) and the product(s) in a molecular editor.

• Perform a full geometry optimization on each species separately. This ensures you are starting from true energy minima.

  • Rationale: Starting a TS search from unoptimized structures can lead to erroneous results or failure to converge.

  • Example Level of Theory: B3LYP/def2-SVP

Step 2: The Transition State Search

• Combine the optimized reactant structures into a single input file. Do the same for the product structures.

• Submit a transition state search calculation using an appropriate algorithm. The Synchronous Transit-Guided Quasi-Newton (STQN) method is often a reliable choice.

  • Rationale: The STQN algorithm uses the "start" and "end" points of the reaction to intelligently guess the saddle point structure, increasing the likelihood of success.[12]

  • Example Gaussian Keyword:Opt=(QST2, CalcFC) or Opt=(TS, CalcFC) if you have a good manual guess. CalcFC calculates the initial force constants, which is highly recommended for a stable search.[11]

Step 3: Verification of the Transition State

• Take the converged geometry from the TS search (Step 2).

• Perform a frequency calculation on this structure at the same level of theory.

  • Rationale: This step is a critical self-validation. A true transition state must have one, and only one, imaginary frequency.[10][13] The displacement vectors of this imaginary mode should visually represent the reaction coordinate (e.g., the breaking of one bond and the formation of another).[16]

  • Example Gaussian Keyword:Freq

Step 4: Intrinsic Reaction Coordinate (IRC) Analysis (Optional but Recommended)

• Using the verified TS structure and its calculated force constants, run an IRC calculation.

  • Rationale: An IRC calculation follows the minimum energy path downhill from the transition state in both the forward and reverse directions.[10] This confirms that your located saddle point correctly connects the intended reactants and products.

  • Example Gaussian Keyword:IRC(CalcFC, MaxPoints=20, StepSize=10)

Step 5: Final Energy Calculation

• Using the optimized geometries of the reactants and the verified transition state, perform a final, high-accuracy single-point energy calculation. This should use a larger basis set and may include a solvent model.

  • Rationale: This "polishing" step provides more accurate electronic energies for calculating the activation barrier, as the geometry is less sensitive to the basis set size than the energy.

  • Example Level of Theory: PBE0-D3/def2-TZVP with a solvent model (e.g., PCM or SMD).

• Calculate the activation free energy (ΔG‡) as: ΔG‡ = G(Transition State) - G(Reactants) (where G is the Gibbs free energy obtained from the frequency calculations).

Visualizing the Workflow and Concepts

Diagrams can clarify complex computational workflows and theoretical concepts.

Caption: A typical workflow for locating and verifying a transition state.

Caption: A reaction coordinate diagram showing the transition state.

Conclusion and Future Outlook

Computational modeling provides an indispensable lens through which to view the mechanisms of cross-coupling reactions. By carefully selecting robust software and well-benchmarked DFT functionals like PBE0 or PW6B95 with triple-zeta basis sets, researchers can reliably calculate activation energies and gain deep mechanistic insights that are otherwise inaccessible. The workflow presented here—optimization, TS search, verification, and refinement—constitutes a self-validating system that ensures the scientific integrity of the results. As computational power increases and new algorithms are developed[14], the accuracy and scope of these models will continue to expand, further accelerating the discovery and optimization of transformative chemical reactions.

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• Computational Modeling of Homogeneous C

• Computational Chemical Sciences Open-Source Software Development Group. (n.d.). PNNL. [Link]

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• Lee, J. S., & Appel, A. M. (2019). Benchmarking Density Functional Approximations, Atomics Basis Sets, and Solvent Models in Predicting Thermodynamic Hydricities in Organic and Organometallic Species. Inorganic Chemistry, 58(15), 9685-9696. [Link]

• Pápai, I., & Vád, R. (2019). Scope and Challenge of Computational Methods for Studying Mechanism and Reactivity in Homogeneous Catalysis. ACS Catalysis, 9(7), 6246-6258. [Link]

• Dydio, P., & van der Vlugt, J. I. (2019). Scope and Challenge of Computational Methods for Studying Mechanism and Reactivity in Homogeneous Catalysis. ResearchGate. [Link]

• Quintal, C., Cundari, T. R., & Wilson, A. K. (2006). Benchmark Study of DFT Functionals for Late-Transition-Metal Reactions. Journal of Chemical Theory and Computation, 2(4), 1047-1057. [Link]

• A reliable and efficient computational method for finding transition states in chemical reactions. (2024, March 22). Institute for Molecular Science. [Link]

• Houk, K. N. (2008). Book Review of Computational Modeling for Homogeneous and Enzymatic Catalysis: A Knowledge-Base for Designing Efficient Catalysts. Journal of the American Chemical Society, 130(34), 11219-11220. [Link]

• A Technical Overview of Molecular Simulation Software. (2025, September 27). IntuitionLabs.ai. [Link]

• Locating and characterizing transition states. (2025, August 15). Computational Chemistry Class Notes. [Link]

• Quintal, C., Cundari, T. R., & Wilson, A. K. (2006). Benchmark study of DFT functionals for late-transition-metal reactions. SciSpace. [Link]

• Verma, P., & Truhlar, D. G. (2023). Benchmarking Density Functional Theory Methods for Metalloenzyme Reactions: The Introduction of the MME55 Set. Journal of Chemical Theory and Computation, 19(23), 8769-8782. [Link]

• Pérez-Temprano, M. H., Casares, J. A., & Espinet, P. (2013). Computational perspective on Pd-catalyzed C-C cross-coupling reaction mechanisms. Chemical Communications, 49(75), 8257-8270. [Link]

• The art of finding transition structures. (n.d.). The DFT Course - Nathan. [Link]

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. (2025, January 22). Organic Chemistry Frontiers. [Link]

• Amatore, C., Jutand, A., & Suarez, A. (2006). A DFT Study of the Full Catalytic Cycle of the Suzuki−Miyaura Cross-Coupling on a Model System. Organometallics, 25(15), 3631-3640. [Link]

• Transition state search with DL-FIND. (n.d.). ChemShell tutorial. [Link]

• Ganesan, A., & Khetan, A. (2009). Density functional studies on palladium-catalyzed Suzuki-Miyaura cross-coupling reactions assisted by N- or P-chelating ligands. Journal of Molecular Modeling, 15(7), 803-813. [Link]

• Pérez-Temprano, M. H., Casares, J. A., & Espinet, P. (2013). Computational Perspective on Pd-Catalyzed C–C Cross-Coupling Reaction Mechanisms. Accounts of Chemical Research, 46(11), 2625-2634. [Link]

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comparative study of palladium precatalysts for challenging couplings

Executive Summary: The "Activation Problem"

In high-stakes drug discovery, the failure of a cross-coupling reaction is often misdiagnosed as substrate incompatibility when it is actually a catalyst initiation failure. Traditional in situ catalyst generation (mixing Pd(OAc)₂ or Pd₂(dba)₃ with a ligand) suffers from inherent kinetic flaws: incomplete reduction of Pd(II), inhibition by dba, and the formation of inactive "palladium black" nanoparticles.

This guide objectively compares advanced Single-Component Precatalysts —specifically Buchwald Palladacycles (G3/G4) , Pd-PEPPSI , and Allyl-Pd (Hazari/Nolan) complexes—against traditional sources. We focus on "challenging" couplings: those involving unstable boronic acids, bulky heterocycles, or highly basic primary amines.

Precatalyst Classes & Mechanistic Distinctions[1]

To select the right tool, one must understand the activation trigger. The ideal precatalyst releases the active monoligated Pd(0) species (

) rapidly and irreversibly upon exposure to the reaction conditions.

Table 1: Precatalyst Architecture & Activation Triggers

Class	Representative	Activation Trigger	Byproducts	Best For
Palladacycle (G3)	XPhos Pd G3	Base-mediated deprotonation & reductive elimination	Carbazole + MsOH	General C-N, C-C
Palladacycle (G4)	XPhos Pd G4	Same as G3	N-Methyl Carbazole	Primary Amines (prevents byproduct coupling)
Pd-NHC	Pd-PEPPSI-IPr	Ligand dissociation (thermal/chemical)	3-Chloropyridine	Extreme sterics, Amides, Esters
-Allyl		Nucleophilic attack/Reductive elimination	Indene/Allyl derivatives	Unstable nucleophiles, Room Temp
Traditional	Pd₂(dba)₃ + L	Ligand exchange (Equilibrium driven)	dba (Inhibitor)	Standard, robust substrates

Mechanistic Visualization: Activation Pathways[2]

The following diagram illustrates why advanced precatalysts outperform traditional sources. Note the "trap" of dba inhibition in traditional systems versus the irreversible entry of G3/G4 systems.

Figure 1: Comparative Activation Pathways. Traditional sources suffer from reversible inhibition by dba, whereas Buchwald precatalysts undergo irreversible reductive elimination to generate the active species.

Comparative Case Studies: Performance Data

Case Study A: The "Nuisance" Byproduct (Buchwald-Hartwig with Primary Amines)

Challenge: In couplings with primary amines, the carbazole byproduct generated by Buchwald G3 precatalysts can compete as a nucleophile, leading to impurities. Solution: Buchwald G4 (methylated backbone) prevents this side reaction.

Experimental Comparison: Coupling of 4-chloroanisole with hexylamine (1.0 equiv).

Precatalyst	Ligand	Yield (%)	Purity Profile	Observation
Pd₂(dba)₃	BrettPhos	65%	Low	Incomplete conversion; dba residues difficult to remove.
Buchwald G3	BrettPhos	88%	Medium	5-8% impurity (Carbazole-Ar adduct) observed.
Buchwald G4	BrettPhos	98%	High	N-Me Carbazole is inert; clean crude NMR.

Guidance: Always switch from G3 to G4 when the target amine is primary or when the substrate has similar nucleophilicity to carbazole.

Case Study B: The "Unstable" Partner (Suzuki-Miyaura with Heterocycles)

Challenge: 2-Pyridyl boronic acids are prone to rapid protodeboronation. The catalyst must activate and couple faster than the substrate decomposes. Comparison: Allyl-Pd (Hazari) vs. Pd-PEPPSI.

Experimental Comparison: 2-Chlorotoluene + 2-Pyridineboronic acid MIDA ester.

Precatalyst	Activation Temp	T(onset)	Yield (1 hr)	Mechanistic Note
Pd(OAc)₂ + SPhos	60°C	Slow	40%	Slow reduction allows boronic acid decomposition.
Pd-PEPPSI-IPr	60°C	Moderate	75%	Strong -donation stabilizes Pd, but activation requires heat.
	RT (25°C)	Fast	95%	Rapid activation at RT preserves the unstable boronic acid.

Guidance: For thermally sensitive or unstable substrates, Allyl/Indenyl-Pd precatalysts (e.g., Hazari/Nolan systems) are superior due to their ability to activate at room temperature.

Experimental Protocol: The "Universal" Screening Workflow

Do not rely on a single precatalyst. Use this self-validating screening protocol for new, challenging substrates.

Reagents

• Solvent: 1,4-Dioxane (anhydrous).

• Base: K₃PO₄ (finely ground) or NaOtBu (for C-N).

• Precatalysts:

  • System A (Steric): XPhos Pd G4[1]

  • System B (Amine/Heterocycle): tBuBrettPhos Pd G4

  • System C (Hard Nucleophiles): Pd-PEPPSI-IPr[2][3]

Step-by-Step Procedure

• Preparation: In a glovebox or under Ar, charge 4 mL vials with the aryl halide (0.1 mmol), nucleophile (0.12 mmol), and Base (0.2 mmol).

• Catalyst Addition: Add Precatalyst (1-2 mol%). Crucial: Do not premix catalyst in solvent for long periods; add as solid or fresh stock solution.

• Solvent: Add Dioxane (0.1 M concentration).

• Activation:

  • Seal vials.

  • Heat to 60°C (Start low to test activity). If no reaction after 1h, ramp to 100°C.

• Analysis: Quench 50 µL aliquot into EtOAc/Water. Analyze organic layer via UPLC-MS.

Validation Check: If System A fails but System C works, the failure is likely due to ligand sterics or Pd(0) stability (NHCs stabilize better than phosphines). If all fail, check substrate stability in the presence of base without Pd.

Decision Matrix: Selecting the Right Precatalyst

Use the following logic flow to select the starting precatalyst for your specific problem.

Figure 2: Precatalyst Selection Decision Tree. Follow the logic path based on substrate properties to identify the optimal starting point.

References

• Buchwald Precatalyst Generations: Bruno, N. C.; Tudge, M. T.; Buchwald, S. L. Design and Preparation of New Palladium Precatalysts for C–C and C–N Cross-Coupling Reactions. Chemical Science, 2013 , 4, 916.[4] Link

• G3 vs G4 Comparison: Buchwald Precatalysts User Guide. Merck/Sigma-Aldrich Technical Bulletin. Link

• Pd-PEPPSI Performance: Organ, M. G., et al. Pd-PEPPSI-IPr: A Highly Active and Robust Catalyst for the Coupling of Sterically Hindered Aryl Chlorides. Chemistry – A European Journal, 2006 , 12, 4749. Link

• Allyl-Pd Activation Mechanisms: Hazari, N., et al. Differences in the Performance of Allyl Based Palladium Precatalysts for Suzuki-Miyaura Reactions. Journal of Organic Chemistry, 2017 , 82, 11391. Link

• High-Throughput Screening of Precatalysts: High-Throughput Palladium Precatalyst Guide. MilliporeSigma.[5] Link

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A Senior Application Scientist's Guide to the Structural Validation of Novel Compounds Using X-ray Crystallography

In the realms of drug discovery and materials science, the unambiguous determination of a molecule's three-dimensional structure is not merely a final confirmation—it is the foundational blueprint for understanding function, guiding optimization, and securing intellectual property. For researchers, scientists, and drug development professionals, while a suite of analytical techniques provides essential clues, single-crystal X-ray crystallography remains the gold standard.[1][2] It offers an unparalleled, high-resolution view into the precise arrangement of atoms in space, transforming chemical hypotheses into tangible, atomic-level facts.

This guide provides an in-depth comparison of X-ray crystallography with other key analytical methods. It is designed to move beyond a simple listing of protocols, offering instead a rationale for experimental choices, a framework for data evaluation, and a clear-eyed view of the technique's strengths and limitations.

The X-ray Crystallography Workflow: From Powder to Picture

The journey from a newly synthesized compound to a fully validated 3D structure is a multi-step process that demands precision at every stage.[3][4] Each step is designed not only to generate data but also to build confidence in the final model's accuracy.

The Foundational Step: Growing the Perfect Crystal

The most critical and often most challenging step is obtaining a high-quality single crystal.[2][3][4] A suitable crystal must be sufficiently large (typically >0.1 mm in all dimensions), possess a highly ordered internal structure, and be free from significant defects like cracks or twinning.[3][4]

Why this is critical: The principle of X-ray crystallography relies on the diffraction of X-rays by the repeating, ordered lattice of molecules within a crystal.[5][6] Imperfections in this lattice lead to weak or diffuse diffraction, making it impossible to resolve the atomic structure. For small molecules with limited conformational flexibility, crystallization can be straightforward. However, for complex macromolecules, achieving diffraction-quality crystals is a significant bottleneck, requiring extensive screening of conditions.[4][7]

The workflow can be visualized as a sequential process, where the quality of the output from one stage directly impacts the success of the next.

Caption: A flowchart illustrating the key stages of X-ray crystallography.

Data Collection and Analysis: From Diffraction to Density

Once a suitable crystal is obtained, it is mounted and exposed to a focused beam of X-rays. The crystal diffracts the X-rays onto a detector, creating a unique pattern of spots of varying intensities.[3][8] By rotating the crystal and collecting thousands of these diffraction images, a complete dataset is assembled.[3]

This raw data, however, is incomplete. While the intensities of the diffracted spots are recorded, the phase information—which is essential for reconstructing the 3D structure—is lost.[7][9] This is known as the "phase problem." For small molecules, this is typically solved using computational "direct methods." The result is a three-dimensional electron density map. A skilled crystallographer then interprets this map, building an atomic model that fits the observed density.[10]

Refinement and Validation: Ensuring the Model Fits the Data

The initial atomic model is then computationally refined to achieve the best possible fit with the experimental diffraction data.[3] This iterative process is monitored using two crucial metrics: the R-factor (or R-cryst) and R-free.[11]

• R-factor (R-cryst) : This value measures the agreement between the experimentally observed diffraction data and the data calculated from the 3D atomic model.[11][12] A lower R-factor indicates a better fit.[11] For well-refined small-molecule structures, R-factors are typically below 5%.[12]

• R-free : To ensure the model isn't being "over-fitted" to the experimental data (and noise), a small subset of the diffraction data (5-10%) is set aside and not used in the refinement process.[11][13] R-free is the R-factor calculated against this unused test set.[11][14] A low R-free value that is close to the R-cryst value (typically differing by only a few percent) provides a less biased measure of the model's quality and predictive power.[11][12]

A large gap between R-cryst and R-free can be a red flag, suggesting that the model has been forced to fit the noise in the data rather than the true signal.[15] These validation metrics are essential for establishing the trustworthiness of the final structure.[12]

Comparative Analysis of Structural Elucidation Techniques

No single technique can answer every question. The choice of method depends on the sample's properties, the desired level of detail, and the specific scientific question being asked. X-ray crystallography, while powerful, is best understood in the context of its alternatives.

Feature	X-ray Crystallography	NMR Spectroscopy	Cryo-Electron Microscopy (Cryo-EM)
Principle	Diffraction of X-rays by a single crystal.[5]	Nuclear spin resonance in a magnetic field.	Transmission electron microscopy of flash-frozen molecules.
Sample State	Solid (high-quality single crystal required).[7]	Solution (in-solution dynamics).[8]	Vitreous ice (near-native state).[16]
Resolution	Atomic (<1.0 Å for small molecules, ~1.5-3.5 Å for proteins).[7][17]	Atomic, but precision can be lower.[8]	Near-atomic to atomic (~1.5-4 Å), rapidly improving.[18]
Molecular Size	No theoretical upper limit, but crystallization is a major hurdle for large/flexible molecules.[3][7]	Generally limited to smaller proteins (<~40 kDa).[8]	Ideal for large molecules and complexes (>100 kDa).[18][19]
Key Advantage	Unambiguous, high-precision atomic coordinates; the "gold standard" for absolute structure.[1][2]	Provides information on molecular dynamics and structure in solution.[8]	Can visualize large, flexible complexes that are difficult or impossible to crystallize.[17][18][20]
Key Disadvantage	The need for diffraction-quality crystals is a major bottleneck; provides a static picture of the molecule.[7]	Size limitations; structure calculation can be complex.[8]	Lower resolution for small molecules; requires large, expensive equipment.[19]

Detailed Experimental Protocol: Hanging-Drop Vapor Diffusion

Obtaining high-quality crystals is paramount. Vapor diffusion is one of the most successful and widely used methods for crystallizing both small molecules and macromolecules.[21][22] The hanging-drop technique is particularly popular.[22][23]

Objective: To slowly increase the concentration of the novel compound and precipitant in a small drop, driving the solution toward a supersaturated state where crystal nucleation and growth can occur.[24]

Materials:

• Purified novel compound (typically 5-10 mg/mL).[24]

• 24-well crystallization plate (e.g., VDX plate).[23]

• Siliconized glass cover slips.[23]

• High-vacuum grease.[23]

• Crystallization screen (a pre-formulated set of diverse chemical conditions).

• Micropipettes and tips.

Methodology:

• Prepare the Reservoir: Using a micropipette, add 0.5 mL to 1.0 mL of a specific crystallization screen solution into a well of the 24-well plate. This is the reservoir.[22][25]

• Grease the Well: Apply a continuous, circular bead of high-vacuum grease to the upper rim of the well. This will create an airtight seal.[23][25]

• Prepare the Drop: Pipette 1-2 µL of your purified compound solution onto the center of a clean, siliconized cover slip.[25]

• Mix the Drop: Add an equal volume (1-2 µL) of the reservoir solution to the drop containing your compound.[25] Some researchers prefer to gently mix the drop by pipetting up and down, while others allow the components to mix via diffusion.[23]

• Seal the Well: Carefully invert the cover slip so the drop is hanging from the bottom. Place the cover slip onto the greased rim of the well. Gently twist the slip to ensure a complete, airtight seal is formed.[23]

• Incubate and Observe: Place the sealed plate in a stable, temperature-controlled environment (e.g., 4°C or 20°C).[25] The system is now in vapor equilibration. Because the precipitant concentration in the drop is lower than in the reservoir, water vapor will slowly diffuse from the drop to the reservoir.[22][23] This process gradually concentrates the compound in the drop, hopefully leading to the formation of crystals over hours, days, or weeks.

• Monitor: Regularly inspect the drops under a microscope for the appearance of crystals, noting their morphology and size.

Data Deposition: The Final Step in Validation

A critical, final step in the process of structure validation is the public deposition of the atomic coordinates and experimental data. This act of transparency is fundamental to scientific integrity and reproducibility. For small-molecule structures, data is typically deposited in the Cambridge Structural Database (CSD), which is maintained by the Cambridge Crystallographic Data Centre (CCDC).[26][27][28] For biological macromolecules, the Worldwide Protein Data Bank (wwPDB) is the single global archive.[29][30][31] Deposition ensures that the data is preserved and made available to the global scientific community for verification and further research.[30]

Conclusion

For the definitive validation of novel compound structures, single-crystal X-ray crystallography provides a level of detail and certainty that other techniques cannot match.[2] Its ability to deliver a precise, three-dimensional atomic map makes it an indispensable tool in modern chemistry and drug discovery.[10][32] While the path from a new compound to a final, validated structure can be challenging—often hinging on the successful growth of a high-quality crystal—the resulting structural information is invaluable. By understanding the principles behind the workflow, the meaning of its validation metrics, and its place among alternative techniques, researchers can effectively leverage this powerful method to accelerate their scientific endeavors.

References

• International Union of Crystallography (IUCr) . The IUCr promotes international cooperation and all aspects of crystallography. Available from: [Link][33][34][35][36]

• Cambridge Crystallographic Data Centre (CCDC) . The CCDC maintains the Cambridge Structural Database (CSD), the world's repository for small-molecule organic and metal-organic crystal structures. Available from: [Link][26][27][28][37][38]

• Protein Data Bank (PDB) . The PDB is the single global archive for 3D structural data of large biological molecules. Available from: [Link][29][31][39][40]

• Worldwide Protein Data Bank (wwPDB) . The wwPDB organization manages the PDB archive, ensuring it is freely and publicly available. Available from: [Link][30]

• Brünger, A. T. (1992). Free R value: a novel statistical quantity for assessing the accuracy of crystal structures. Nature. Available from: [Link]

• Creative Biostructure. (n.d.). Comparison of X-ray Crystallography, NMR and EM. Creative Biostructure. Available from: [Link][7]

• PDBe. (n.d.). For X-ray crystallography structures | Analysing and evaluating macromolecular models. Protein Data Bank in Europe. Available from: [Link][11]

• Creative Biostructure. (2025, February 20). X-ray Crystallography vs Cryo-EM: Which is Best for Your Research? Creative Biostructure. Available from: [Link][17]

• Fiveable. (2025, August 15). 12.1 X-ray crystallography: principles and structure determination. Fiveable. Available from: [Link][5]

• Wikipedia. (n.d.). X-ray crystallography. Wikipedia. Available from: [Link][3]

• Gražulis, S. et al. (2012). Crystallography Open Database (COD): an open-access collection of crystal structures and platform for world-wide collaboration. Nucleic Acids Research. Available from: [Link]

• Hampton Research. (n.d.). Hanging Drop Vapor Diffusion Crystallization. Hampton Research. Available from: [Link][23]

• Hampton Research. (2025, April 2). Hanging Drop Vapor Diffusion. Hampton Research. Available from: [Link][22]

• PDB-101. (n.d.). Crystallographic Structure Factors and Electron Density, Resolution, and R-value. RCSB PDB. Available from: [Link][13]

• Creative BioMart. (n.d.). X-ray Crystallography. Creative BioMart. Available from: [Link][4]

• Rupp, B. (n.d.). Macromolecular Structure Determination by X-ray Crystallography. Available from: [Link][9]

• Genesis Drug Discovery & Development. (n.d.). Small Molecule X-ray Crystallography. GD3. Available from: [Link][32]

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